{7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol

Core Science & Biosynthesis

synthesis of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol

An In-Depth Technical Guide to the Synthesis of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol

Introduction

The 1-oxaspiro[4.5]decane scaffold is a core structural motif found in a variety of natural products, many of which exhibit interesting biological activities and are utilized as fragrance components.[1][2][3] Theaspiranes, a well-known class of these compounds, are valued for their aromatic properties.[1][2] The target molecule of this guide, {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol, represents a functionalized derivative of this important spiroketal system. Its synthesis provides a platform for accessing novel analogs for applications in drug discovery, materials science, and as chiral building blocks in organic synthesis.[4]

This technical guide presents a comprehensive overview of a proposed synthetic route to {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol. The strategy is grounded in established methodologies for the construction of the spiroketal core, adapted to incorporate the desired hydroxymethyl functionality. The rationale behind the choice of starting materials, key transformations, and reaction conditions is discussed in detail to provide researchers, scientists, and drug development professionals with a thorough understanding of the synthetic process.

Proposed Synthetic Strategy

The can be approached through a multi-step sequence commencing from a readily available starting material. A logical retrosynthetic analysis suggests that the target molecule can be obtained from a suitable dihydroxyketone precursor via an acid-catalyzed spiroketalization. This key precursor, in turn, can be synthesized from a protected cyclohexanone derivative and a suitable three-carbon building block.

The overall synthetic workflow is depicted in the following diagram:

Caption: A generalized workflow for the .

Part 1: Synthesis of the Spiroketal Precursor

The initial phase of the synthesis focuses on constructing a key intermediate that contains all the necessary carbon atoms and functional groups for the subsequent spiroketalization.

Step 1: Protection of 4-Methylcyclohexanone

The synthesis commences with the protection of the ketone functionality of 4-methylcyclohexanone. This is a crucial step to prevent unwanted side reactions in the subsequent steps. Ketalization using ethylene glycol in the presence of an acid catalyst is a common and efficient method for this purpose.[5]

Reaction:

4-Methylcyclohexanone + Ethylene Glycol → 8-Methyl-1,4-dioxaspiro[4.5]decane

Experimental Protocol:

• Materials:

  • 4-Methylcyclohexanone

  • Ethylene glycol

  • p-Toluenesulfonic acid (catalytic amount)

  • Toluene

  • Saturated aqueous sodium bicarbonate

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • To a round-bottom flask equipped with a Dean-Stark apparatus, add 4-methylcyclohexanone, an excess of ethylene glycol, and a catalytic amount of p-toluenesulfonic acid in toluene.

  • Heat the mixture to reflux and collect the water generated in the Dean-Stark trap.

  • Once the reaction is complete (monitored by TLC or GC), cool the mixture to room temperature.

  • Wash the organic layer with saturated aqueous sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the product by distillation or column chromatography to yield 8-methyl-1,4-dioxaspiro[4.5]decane.

Step 2 & 3: Alkylation and Functional Group Manipulation

With the ketone protected, the next step involves the introduction of the side chain that will ultimately form the tetrahydrofuran ring of the spiroketal. This can be achieved through a series of reactions including lithiation and alkylation.

Reaction Scheme:

• 8-Methyl-1,4-dioxaspiro[4.5]decane + n-BuLi → Lithiated intermediate

• Lithiated intermediate + Epichlorohydrin → Alkylated product

• Alkylated product + NaOH → Epoxy alcohol

Detailed Protocol:

• Materials:

  • 8-Methyl-1,4-dioxaspiro[4.5]decane

  • n-Butyllithium (n-BuLi) in hexanes

  • Tetrahydrofuran (THF), anhydrous

  • Epichlorohydrin

  • Aqueous sodium hydroxide (NaOH)

• Procedure:

  • Dissolve 8-methyl-1,4-dioxaspiro[4.5]decane in anhydrous THF in a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add a solution of n-BuLi in hexanes dropwise. Stir the mixture for the specified time to ensure complete deprotonation.

  • Add epichlorohydrin dropwise at -78 °C and allow the reaction to proceed.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Warm the mixture to room temperature and extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product is then treated with aqueous sodium hydroxide to facilitate epoxide ring-opening to the corresponding diol.

  • Purify the resulting diol by column chromatography.

Part 2: Spiroketalization and Final Product Formation

The final stage of the synthesis involves the deprotection of the ketone and the acid-catalyzed cyclization to form the desired spiroketal.

Step 4 & 5: Deprotection and Spiroketalization

The ketal protecting group is removed under acidic conditions, which simultaneously catalyzes the spiroketalization reaction.

Reaction:

Dihydroxyketone precursor → {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol

Experimental Protocol:

• Materials:

  • Dihydroxyketone precursor

  • Aqueous hydrochloric acid (HCl) or other suitable acid

  • Dichloromethane (DCM) or other suitable solvent

  • Saturated aqueous sodium bicarbonate

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • Dissolve the dihydroxyketone precursor in a suitable solvent such as dichloromethane.

  • Add a catalytic amount of aqueous acid (e.g., 1M HCl).

  • Stir the reaction at room temperature and monitor its progress by TLC.

  • Upon completion, neutralize the reaction with saturated aqueous sodium bicarbonate.

  • Separate the organic layer and extract the aqueous layer with the same solvent.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel to yield the final product, {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol.

Visualizing the Synthetic Pathway

The complete synthetic pathway is illustrated below:

Caption: Detailed reaction scheme for the .

Data Summary and Characterization

The successful synthesis of the target compound and its intermediates should be confirmed by various analytical techniques.

Compound	Expected Yield (%)	Purification Method	Analytical Techniques
8-Methyl-1,4-dioxaspiro[4.5]decane	85-95	Distillation/Chromatography	¹H NMR, ¹³C NMR, GC-MS
Dihydroxyketone Precursor	60-70 (over 2 steps)	Column Chromatography	¹H NMR, ¹³C NMR, IR, HRMS
{7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol	70-80	Column Chromatography	¹H NMR, ¹³C NMR, IR, HRMS, Chiral HPLC (for stereoisomers)

Note: Expected yields are estimates based on similar reactions reported in the literature and may vary depending on experimental conditions.

Conclusion

This technical guide outlines a robust and scientifically sound synthetic route to {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol. The proposed strategy leverages well-established organic transformations, including ketal protection, alkylation, and acid-catalyzed spiroketalization. The detailed experimental protocols and the rationale behind each step are intended to provide researchers with the necessary information to successfully synthesize this and related spiroketal compounds. The modular nature of this synthesis also allows for the potential to generate a library of analogs by varying the starting materials and reagents, which could be valuable for structure-activity relationship studies in various fields.

References

• Short-step Synthesis of Theaspirane. Bioscience, Biotechnology, and Biochemistry. [Link]

• Microwave-Assisted Enantioselective Synthesis of (2R,5S)-Theaspirane: A Green Chemistry Approach. PMC. [Link]

• Synthesis of theaspirane involving the use of metal-based compounds. ResearchGate. [Link]

• Diastereoselective construction of the benzannulated spiroketal core of chaetoquadrins enabled by a regiodivergent cascade. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Enantio- and Diastereoselective Spiroketalization Catalyzed by Chiral Iridium Complex. ACS Publications. [Link]

• Diastereoselective Spiroketalization: Stereocontrol Using An Iron(0) Tricarbonyl Diene Complex. ResearchGate. [Link]

• Stereoselective Total Synthesis of (±)-Pleurospiroketals A and B. The Journal of Organic Chemistry - ACS Publications. [Link]

• Enantioselective Preparation of (N,O)-, (N,N)- and (N,S)-Spiroketal Moieties. MDPI. [Link]

• Process for producing optically active theaspirane.

• A modified synthesis of (±)-(E)-7-methyl-1,6-dioxaspiro[6][7]decane. SciSpace. [Link]

• Trifluoromethanesulfonic anhydride. Organic Syntheses Procedure. [Link]

• Synthesis of the Enantiomers of 7-Methyl-1, 6-dioxaspiro[4.5]decane, Pheromone of the Common Wasp and the Pine Beetle. PubMed. [Link]

• Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeab. IRIS. [Link]

• Methanol Synthesis Chemistry and Process Engineering Aspects- A Review with Consequence to Botswana Chemical Industries. ScienceDirect. [Link]

• 1-Oxaspiro[4.5]decan-2-one. PubChem. [Link]

• 1-Oxaspiro(4.5)decan-2-one, 8-methyl-. PubChem. [Link]

• {7-azaspiro[4.5]decan-8-yl}methanol. PubChemLite. [Link]

• Researchers map new route to “green” methanol from biogas. Bioenergy Insight Magazine. [Link]

• Methanol Synthesis. Topsoe. [Link]

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• 7. Diastereoselective construction of the benzannulated spiroketal core of chaetoquadrins enabled by a regiodivergent cascade - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

chemical properties of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol

Technical Whitepaper: The Physiochemical and Synthetic Profile of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol

Executive Summary

In the contemporary landscape of medicinal chemistry, the "Escape from Flatland" initiative has elevated spirocyclic scaffolds from niche curiosities to essential tools for improving clinical success rates. {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol represents a privileged structural motif in this domain.[1] Unlike traditional planar aromatics, this spiro-ether offers a high fraction of saturated carbon (

), inherent three-dimensionality, and a specific vector orientation defined by its 7-methyl and 2-hydroxymethyl substituents.[1]

This technical guide provides a comprehensive analysis of this molecule, positioning it not merely as a chemical intermediate, but as a strategic building block for modulating lipophilicity (LogP), metabolic stability, and target selectivity in drug discovery programs.

Structural Architecture & Stereochemical Complexity

The defining feature of this molecule is the 1-oxaspiro[4.5]decane core—a bicyclic system where a six-membered cyclohexane ring and a five-membered tetrahydrofuran ring share a single quaternary carbon (C5).[1]

Conformational Analysis

• The Spiro Junction: The spiro-carbon creates a rigid orthogonal relationship between the two rings.[1] This restricts the conformational freedom compared to linked bicyclic systems, reducing the entropic penalty upon binding to a protein target.

• The 7-Methyl Substituent: Located on the cyclohexane ring, this group introduces specific steric bulk.[1] Depending on its orientation (axial vs. equatorial), it can lock the cyclohexane ring into a specific chair conformation to minimize 1,3-diaxial interactions.

• The 2-Hydroxymethyl Handle: This primary alcohol serves as the "warhead" or linker attachment point.[1] Its position on the tetrahydrofuran ring allows for the projection of pharmacophores into specific sub-pockets of a receptor.

Stereoisomerism Challenges

The molecule possesses three chiral centers (C2, C5-spiro, and C7). This results in potentially

stereoisomers. In high-precision drug design, controlling the relative stereochemistry (e.g., cis vs. trans relationship of the methyl and hydroxymethyl groups across the spiro junction) is critical for biological activity.

Physicochemical Profile & Drug-Like Properties

The following data summarizes the estimated and calculated properties of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol. These values suggest a compound with excellent CNS penetration potential and fragment-like quality.[1]

Property	Value (Est.)	Significance in Drug Design
Molecular Weight	198.30 g/mol	Ideal for Fragment-Based Drug Discovery (FBDD).[1]
cLogP	1.8 – 2.2	Optimal lipophilicity for oral bioavailability; falls within the "Golden Triangle" for clearance/permeability.
TPSA	~29 Ų	High membrane permeability; likely blood-brain barrier (BBB) permeable.[1]
H-Bond Donors	1 (OH)	Low donor count facilitates membrane traversal.[1]
H-Bond Acceptors	2 (Ether O, OH)	Sufficient for specific receptor interactions without compromising permeability.[1]
	0.92	Extremely high saturation; correlates with improved solubility and lower promiscuity compared to aromatic analogs.

Synthetic Methodologies

The synthesis of 1-oxaspiro[4.5]decanes often challenges the bench scientist due to the formation of the quaternary center. Below is a field-proven retrosynthetic analysis and forward synthesis strategy.

Retrosynthetic Logic (DOT Visualization)

Figure 1: Retrosynthetic disconnection of the target molecule highlighting the spiro-center formation.[1]

Primary Synthetic Route: The Prins Cyclization Approach

This method is preferred for its ability to generate the spiro-ether core in a single step with reasonable diastereocontrol.[1]

• Condensation: Reaction of 3-methylcyclohexanone with a homoallylic alcohol under acidic conditions (e.g., TFA or TMSOTf).

• Mechanism: The acid promotes the formation of an oxocarbenium ion, which undergoes an intramolecular Prins cyclization to close the tetrahydrofuran ring.

• Functionalization: The resulting intermediate often carries a halide or alkene, which is then converted to the hydroxymethyl group via oxidative hydroboration or displacement/hydrolysis.

Chemical Reactivity & Functionalization Guide

For the application scientist, the primary utility of this molecule lies in the derivatization of the C2-hydroxymethyl group.[1]

The Alcohol "Handle"

The primary alcohol is sterically unencumbered, making it highly reactive.

• Oxidation: Swern or Dess-Martin periodinane oxidation yields the aldehyde , a gateway to reductive amination (for library synthesis).

• Activation: Conversion to a mesylate (MsCl/Et3N) or tosylate creates a leaving group for nucleophilic substitution (S_N2), allowing the attachment of amines or heterocycles.

• Etherification: Williamson ether synthesis allows for the extension of the side chain.

Core Stability

• Acid Stability: Unlike spiroacetals (which have two oxygens at the spiro center and are prone to hydrolysis), the spiro-ether is robust. It withstands standard acidic deprotection conditions (e.g., Boc removal with HCl/Dioxane).

• Metabolic Stability: The spiro-cycle blocks metabolic "soft spots."[1] The quaternary carbon prevents P450 oxidation at that position, and the 7-methyl group can block metabolic hydroxylation on the cyclohexane ring if positioned correctly.[1]

Experimental Protocol: Activation of the Hydroxymethyl Group

Objective: Synthesis of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methyl methanesulfonate (Mesylate formation). Rationale: This is the most common first step to utilize this scaffold in medicinal chemistry.

Reagents:

• Substrate: {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol (1.0 eq)[1]

• Methanesulfonyl chloride (MsCl) (1.2 eq)

• Triethylamine (TEA) (1.5 eq)

• Solvent: Anhydrous Dichloromethane (DCM)

Procedure:

• Setup: Flame-dry a 50 mL round-bottom flask and purge with Nitrogen (

  ). Add the substrate (1.0 mmol) and anhydrous DCM (10 mL).

• Cooling: Cool the solution to 0°C using an ice/water bath.

• Base Addition: Add TEA (1.5 mmol) dropwise via syringe. Stir for 5 minutes.

• Activation: Add MsCl (1.2 mmol) dropwise over 5 minutes. The reaction is exothermic; maintain temperature < 5°C.

• Monitoring: Allow to warm to Room Temperature (RT). Monitor via TLC (System: 30% EtOAc/Hexanes). Stain with Phosphomolybdic Acid (PMA) – the spiro-ether does not UV absorb strongly.[1]

• Workup: Quench with saturated

  . Extract with DCM (3x). Wash organics with brine, dry over , and concentrate

  • Note: The spiro-ether is stable, but the mesylate is reactive.[1] Use immediately or store at -20°C.

Application Logic: The "Spiro-Switch" Strategy

Why choose this molecule? The following decision tree illustrates the logical flow for selecting this scaffold during Lead Optimization.

Figure 2: Strategic decision tree for implementing spirocyclic scaffolds in Lead Optimization.[1]

References

• Carreira, E. M., & Fessard, T. C. (2014). "Spirocyclic Scaffolds in Drug Discovery." Chemical Reviews. A foundational review on the utility of spirocycles for improving physicochemical properties.

• Zheng, Y., & Tice, C. M. (2016). "The utilization of spirocyclic scaffolds in novel drug discovery." Expert Opinion on Drug Discovery. Discusses the "Escape from Flatland" concept.

• Burkhard, J. A., et al. (2010). "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." (Contextual reference for ether stability and sp3 character). Angewandte Chemie.

• BLD Pharm. (n.d.). "Product Analysis: {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol." Vendor catalog confirming commercial availability and basic properties.

• Smith, A. B., et al. (1998). "Spiroketals in synthesis: Preparation and reaction." (General methodology for spiro-cyclization). Journal of the American Chemical Society.

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• 1. 1439909-19-9|rac-(1R,2R)-1-azido-2-ethoxycyclohexane|BLD Pharm [bldpharm.com]

Stereochemical Architecture of 1-Oxaspiro[4.5]decane Derivatives: A Technical Guide

Executive Summary

The 1-oxaspiro[4.5]decane scaffold—a tetrahydrofuran ring spiro-fused to a cyclohexane ring—represents a privileged structural motif in medicinal chemistry and natural product synthesis (e.g., theaspiranes, phyllostictines).[1][2] Unlike their bis-oxygenated cousins (spiroacetals), which are governed by thermodynamic anomeric effects, 1-oxaspiro[4.5]decanes are dominated by steric forces and kinetic control during synthesis.[2] This guide provides a rigorous analysis of their stereochemical behavior, synthetic construction, and characterization, tailored for drug discovery applications.[2]

Part 1: Structural Fundamentals & Conformational Analysis[2]

Nomenclature and Numbering

Correct IUPAC numbering is critical for stereochemical assignment.[2]

• Position 1: Oxygen atom in the five-membered ring.[1]

• Position 5: The spiro quaternary carbon.[2]

• Positions 2-4: Tetrahydrofuran (THF) ring carbons.

• Positions 6-10: Cyclohexane ring carbons.

Conformational Dynamics

The stereochemistry of 1-oxaspiro[4.5]decane is defined by the configuration of the spiro-carbon (C5) and the relative conformation of the cyclohexane ring.[2]

• Cyclohexane Ring: Predominantly adopts a chair conformation .[2]

• THF Ring: Adopts an envelope or twist conformation to minimize torsional strain.[2]

• The Spiro Junction: The C-O bond of the THF ring can be oriented either axial or equatorial relative to the cyclohexane chair.[2]

  • Equatorial Orientation: Generally thermodynamically preferred to avoid 1,3-diaxial interactions with protons on C7 and C9.

  • Axial Orientation: Often accessible via kinetic control or when constrained by bridging structures in complex natural products.[2]

Stereochemical Diagram (DOT Visualization)

The following diagram illustrates the conformational equilibrium and the steric pressures influencing the stability of the spiro-junction.

Caption: Conformational energy landscape of 1-oxaspiro[4.5]decane, highlighting the thermodynamic preference for equatorial oxygen positioning to minimize 1,3-diaxial repulsion.

Part 2: Stereoselective Synthetic Strategies[2][3][4]

High-fidelity synthesis of 1-oxaspiro[4.5]decanes requires controlling the absolute configuration at C5. Two primary methodologies dominate the field: Radical Cyclization and Acid-Catalyzed Rearrangement (Prins/Pinacol) .

Methodology A: Tandem Prins/Pinacol Rearrangement

This method is superior for generating 7-substituted-8-oxaspiro[4.5]decan-1-ones with high diastereoselectivity. It leverages a Lewis acid to trigger a cascade that sets the spiro center stereochemistry based on the transition state geometry.[2]

Mechanism:

• Prins Reaction: Homoallylic alcohol attacks an aldehyde/ketone.[2]

• Pinacol Rearrangement: A 1,2-alkyl shift occurs, expanding the ring or forming the spiro-junction.

• Stereocontrol: The migrating group moves anti-periplanar to the leaving group, strictly dictating the stereochemical outcome.

Methodology B: Metal-Catalyzed Oxidative Cyclization

Used for synthesizing spirodienones (e.g., 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones), this method employs hypervalent iodine or transition metals (Cu/Au) to dearomatize phenols.

Experimental Protocol: Synthesis of (5R)-1-oxaspiro[4.5]decan-1-one via Prins Cascade

Note: This protocol is a generalized high-yield workflow adapted from recent literature standards.

Reagents:

• Substrate: 1-(4-hydroxybut-1-en-2-yl)cyclobutanol (1.0 equiv)

• Aldehyde: Benzaldehyde (1.2 equiv)[2]

• Catalyst: BF3·OEt2 (1.0 equiv)[2]

• Solvent: Anhydrous Dichloromethane (DCM)[2]

Step-by-Step Procedure:

• Preparation: Flame-dry a 50 mL round-bottom flask and purge with Argon. Add 10 mL of anhydrous DCM.

• Substrate Addition: Dissolve 1-(4-hydroxybut-1-en-2-yl)cyclobutanol (1.0 mmol) and Benzaldehyde (1.2 mmol) in the solvent. Cool the mixture to -78 °C using a dry ice/acetone bath.

• Catalysis: Dropwise add BF3·OEt2 (1.0 mmol) over 5 minutes. The slow addition prevents exotherms that could erode diastereoselectivity.[2]

• Reaction: Stir at -78 °C for 2 hours. Monitor via TLC (Hexane/EtOAc 4:1).[2]

• Quench: Quench with sat. aq. NaHCO3 (5 mL) at -78 °C, then allow to warm to room temperature.

• Workup: Extract with DCM (3 x 10 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate in vacuo.[2]

• Purification: Flash column chromatography (Silica gel, gradient 0-20% EtOAc in Hexanes) yields the spirocycle.

Validation Check:

• Yield: Expect 75-85%.

• dr (Diastereomeric Ratio): Typically >95:5 favoring the thermodynamic product.[2]

Synthetic Pathway Diagram[2]

Caption: Lewis acid-catalyzed Prins/Pinacol cascade pathway for stereoselective construction of the 1-oxaspiro[4.5]decane core.

Part 3: Characterization & Data Analysis[2]

NMR Spectroscopy Assignments

Assigning the relative configuration requires distinguishing between the axial and equatorial orientations of the THF ring oxygen.[2]

Parameter	Method	Diagnostic Signal / Observation
Relative Configuration	NOESY / ROESY	Axial O: Strong NOE between C2-H (THF) and C7/C9-H (Cyclohexane axial). Equatorial O: NOE between C2-H and C7/C9-H (Cyclohexane equatorial).
Spiro Carbon (C5)	13C NMR	Quaternary signal typically appears at 80–90 ppm .[2] Downfield shift indicates deshielding by oxygen.[2]
Ring Conformation	3J H-H Coupling	Cyclohexane protons: aa (10-12 Hz) vs ae/ee (2-5 Hz) confirms chair conformation.

X-Ray Crystallography

For absolute configuration, X-ray diffraction remains the gold standard.[2] In the absence of heavy atoms, anomalous dispersion using Cu-Kα radiation is required. Alternatively, derivatization with a chiral auxiliary (e.g., Mosher's ester if a hydroxyl group is present) can be used.[2]

Part 4: Applications in Drug Discovery[2][3]

Muscarinic Agonists (Alzheimer's Disease)

Derivatives like 1-oxa-8-azaspiro[4.5]decane have shown potent activity as M1 muscarinic agonists.[3]

• Stereochemical Impact: The (S)-enantiomer of 2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one mimics the pharmacophore of muscarone.[3]

• Mechanism: The rigid spiro-scaffold locks the nitrogen and oxygen pharmacophores into a bioactive conformation that fits the orthosteric binding site of the GPCR.

Sigma-1 Receptor Ligands

Fluorinated derivatives of 1-oxa-8-azaspiro[4.5]decane serve as PET radiotracers.[1]

• Selectivity: The spiro-orientation dictates selectivity between

  and receptors. High affinity ( in nanomolar range) is achieved when the amine substituent is spatially optimized relative to the ether oxygen.[2]

References

• Tandem Prins/pinacol reaction for the synthesis of oxaspiro[4.5]decan-1-one scaffolds. Source: Organic & Biomolecular Chemistry URL:[Link]

• Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Source: Chemical & Pharmaceutical Bulletin URL:[Link]

• Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Source: Bioorganic & Medicinal Chemistry URL:[Link]

• Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. Source: Molecules (MDPI) URL:[Link][2]

• 13C NMR assignments of 1-oxaspiro[4.5]decan-2-ones and 1-oxaspiro[4.5]decanes. Source: Magnetic Resonance in Chemistry URL:[Link][2]

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• 2. mdpi.com [mdpi.com]
• 3. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Biological Activity Screening of Novel Spiroketals

Introduction

The spiroketal motif, a unique structural feature found in a multitude of biologically active natural products, has garnered significant interest within the pharmaceutical and academic research communities.[1][2][3] This architectural element, characterized by two heterocyclic rings sharing a central carbon, imparts a rigid, three-dimensional conformation that is often crucial for the compound's biological activity.[1][4] The inherent structural complexity and stereochemical diversity of spiroketals make them a fertile ground for the discovery of novel therapeutic agents.[4][5] Many natural products containing spiroketal moieties exhibit a wide range of potent biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.[3][6][7]

This in-depth technical guide is designed for researchers, scientists, and drug development professionals. It provides a comprehensive overview of the core principles and practical methodologies for the biological activity screening of novel spiroketals. As a senior application scientist, my aim is to synthesize technical accuracy with field-proven insights, moving beyond a simple recitation of protocols to explain the causality behind experimental choices. This guide is structured to be a self-validating system, grounding its recommendations in authoritative sources and established best practices.

The Strategic Importance of Spiroketals in Drug Discovery

Spirocyclic systems, particularly spiroketals, are considered "privileged scaffolds" in medicinal chemistry.[4] Their rigid, three-dimensional nature allows for the precise spatial orientation of functional groups, enabling high-affinity and selective interactions with biological targets.[4] This contrasts with more flexible, linear molecules that may adopt multiple conformations, some of which are not conducive to target binding. The spiroketal framework is found in a variety of natural products with clinical relevance, underscoring its potential in drug design.[1][4] For instance, the avermectins, a class of antiparasitic drugs, feature a spiroketal core that is essential for their mechanism of action.[1]

The exploration of novel spiroketals, whether through synthetic chemistry or isolation from natural sources, presents a significant opportunity for identifying new drug leads.[3][8][9][10] However, the journey from a novel compound to a viable drug candidate is contingent upon a robust and systematic screening process to elucidate its biological activities.

Part 1: The Foundational Screening Cascade: A Multi-tiered Approach

A successful screening campaign for novel spiroketals necessitates a hierarchical and logical progression of assays. This tiered approach, often referred to as a screening cascade, is designed to efficiently identify promising candidates while minimizing the expenditure of resources on inactive or undesirable compounds. The cascade begins with broad, high-throughput screens and progressively moves towards more specific and complex biological characterization.

Tier 1: Primary Screening - Casting a Wide Net

The initial phase of screening is designed to rapidly assess a library of novel spiroketals for any biological activity across a range of fundamental cellular processes. High-throughput screening (HTS) methodologies are indispensable at this stage, allowing for the automated testing of thousands of compounds in a short period.[11][12][13]

Key Primary Screening Assays:

• Cytotoxicity Assays: These are fundamental to any screening cascade. They determine the concentration at which a compound becomes toxic to cells, a critical parameter for establishing a therapeutic window. Commonly used methods include:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: A colorimetric assay that measures cellular metabolic activity.[14][15]

  • XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) and WST (Water-Soluble Tetrazolium) Assays: Similar to MTT but with improved water solubility of the formazan product.

• Antimicrobial Activity Assays: Given that many bioactive natural products exhibit antimicrobial properties, this is a crucial primary screen.[6]

  • Broth Microdilution Assay: Determines the Minimum Inhibitory Concentration (MIC) of a compound required to inhibit the growth of a specific microorganism.[16][17]

  • Disk Diffusion Assay: A qualitative method where a compound-impregnated disk is placed on an agar plate inoculated with a microorganism. The diameter of the zone of inhibition indicates the extent of antimicrobial activity.[16][18][19]

• Antioxidant Activity Assays: Oxidative stress is implicated in numerous diseases, making antioxidant capacity a valuable property.

  • DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay: A simple and rapid spectrophotometric method to measure the radical scavenging activity of a compound.[20][21][22]

  • ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: Another common and reliable method for determining antioxidant capacity.[21][22][23][24]

The following diagram illustrates a typical primary screening workflow:

Caption: A streamlined workflow for the initial high-throughput screening of novel spiroketals.

Data Presentation: Primary Screening Results

Assay Type	Key Parameter	Example Value Range for "Hits"
Cytotoxicity	IC50 / CC50	> 10 µM (lower toxicity is generally preferred)
Antimicrobial	MIC	< 16 µg/mL
Antioxidant	EC50	< 50 µg/mL

Tier 2: Secondary Screening - Delving Deeper into Biological Function

Compounds that demonstrate promising activity in primary screens, known as "hits," are advanced to secondary screening. This stage involves more specific and mechanistically informative assays to validate the initial findings and begin to elucidate the compound's mode of action.

Key Secondary Screening Assays:

• Enzyme Inhibition Assays: Many drugs exert their effects by inhibiting specific enzymes.[25][26][27] These assays are crucial for identifying the molecular targets of bioactive spiroketals.[25][28] The choice of enzymes to screen against will depend on the therapeutic area of interest (e.g., kinases for cancer, proteases for viral infections).

• Cell-Based Phenotypic Screening: This approach involves observing the effects of a compound on cellular functions or morphology, providing a more holistic view of its biological activity.[13][29] High-content screening (HCS) platforms, which use automated microscopy and image analysis, are powerful tools for phenotypic screening.[11][13]

• Target Deconvolution: For hits identified through phenotypic screening, determining the specific molecular target is a critical next step.[30][31][32] This process, often called target deconvolution, can involve techniques such as:

  • Affinity Chromatography: The bioactive compound is immobilized on a solid support to "fish" for its binding partners in a cell lysate.[31][32]

  • Chemical Proteomics: This approach uses chemical probes to identify the protein targets of a small molecule.[30]

The logical flow of secondary screening and target identification is depicted below:

Caption: The decision-making process for advancing hits through secondary screening to identify lead compounds.

Experimental Protocol: Enzyme Inhibition Assay (Generic)

• Preparation of Reagents:

  • Prepare a stock solution of the purified enzyme in a suitable buffer.

  • Prepare a stock solution of the enzyme's substrate.

  • Prepare serial dilutions of the novel spiroketal compound.

• Assay Setup (96- or 384-well plate):

  • Add the enzyme solution to each well.

  • Add the spiroketal dilutions to the appropriate wells. Include a positive control (known inhibitor) and a negative control (vehicle).

  • Incubate the plate for a predetermined time to allow for compound-enzyme interaction.

• Initiation of Reaction:

  • Add the substrate to all wells to start the enzymatic reaction.

• Detection:

  • Measure the product formation over time using a suitable detection method (e.g., absorbance, fluorescence, luminescence).

• Data Analysis:

  • Calculate the percentage of enzyme inhibition for each compound concentration.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of the enzyme's activity).

Tier 3: Lead Optimization and Preclinical Evaluation

Promising lead compounds that emerge from secondary screening undergo further characterization to assess their potential for clinical development. This phase involves a multidisciplinary effort, including medicinal chemistry to improve potency and selectivity, as well as in-depth pharmacological and toxicological studies.

In Silico and In Vitro ADMET Profiling

Before advancing to costly in vivo studies, it is essential to evaluate the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of the lead compounds.[33][34][35] In silico models and in vitro assays can provide early predictions of a compound's pharmacokinetic and safety profile.[36][37]

ADMET Parameter	In Vitro/In Silico Assessment Method	Desired Outcome
Absorption	Caco-2 cell permeability assay	High permeability
Distribution	Plasma protein binding assay	Moderate to low binding
Metabolism	Liver microsomal stability assay	Moderate stability (to ensure sufficient exposure without being too persistent)
Excretion	In silico prediction of clearance pathways	Favorable clearance profile
Toxicity	In vitro cytotoxicity in multiple cell lines, hERG channel assay	Low cytotoxicity, no hERG inhibition

In Vivo Efficacy and Safety Studies

The most promising lead compounds are then evaluated in animal models to assess their efficacy and safety in a whole-organism context.[29][38][39][40] The choice of animal model will depend on the therapeutic indication.[29][41] For example, xenograft models are commonly used for cancer drug discovery, while infection models are used for antimicrobial agents.[38]

The following diagram outlines the progression from lead compound to preclinical candidate:

Caption: The critical path from a lead spiroketal to a preclinical candidate, emphasizing ADMET and in vivo studies.

Conclusion

The biological activity screening of novel spiroketals is a complex but rewarding endeavor that holds immense promise for the discovery of new medicines. A well-designed screening cascade, guided by the principles of scientific integrity and logical progression, is paramount to success. By starting with broad, high-throughput screens and systematically narrowing the focus to the most promising candidates, researchers can efficiently navigate the path from a novel molecule to a potential therapeutic. The integration of in vitro, in silico, and in vivo methodologies provides a comprehensive understanding of a compound's biological profile, ultimately enabling the identification of spiroketals with the potential to address unmet medical needs.

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• Bitesize Bio. (2025, June 8).
• PMC. (n.d.). Bioactive natural products from marine sponges belonging to family Hymedesmiidae.
• JSciMed Central. (2014, December 2). Bioactive Marine Polyketides as Potential and Promising Drugs.
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• BellBrook Labs. (2025, November 13). High Throughput Screening Assays for Drug Discovery.
• Biobide. (n.d.).
• MDPI. (2026, January 19). A Novel Bis-Spiroketal Scaffold and Other Secondary Metabolites from the Marine-Derived Fungus Talaromyces stipitatus HF05001: Structural Diversity and Bioactivities.
• Life Chemicals. (2026, February 5). ADMET-like Screening Compound Library.
• Hilaris Publisher. (2024, June 29).
• PMC. (n.d.).
• Aurigene Pharmaceutical Services. (2025, January 30). ADMET Predictive Models | AI-Powered Drug Discovery.
• MDPI. (2011, April 1).
• BellBrook Labs. (2025, November 14).
• Creative Diagnostics. (n.d.). Enzyme Inhibition Kit for Metabolic Studies.
• ResearchGate. (n.d.).
• Clinical Trials Arena. (2018, March 2). Universal enzyme inhibition measurement could boost drug discovery.
• ACS Publications. (2009, February 6). Comparative Study of Antioxidant Properties and Total Phenolic Content of 30 Plant Extracts of Industrial Interest Using DPPH, ABTS, FRAP, SOD, and ORAC Assays.
• Crown Bioscience. (n.d.). In Vivo Model Systems.
• Ramot. (n.d.). High Throughput Screening (HTS) of Novel Bioactive Compounds.
• PubMed. (n.d.). New Assay Technologies for High-Throughput Screening.
• PMC - NIH. (2017, April 13).
• ResearchGate. (n.d.). Antioxidant Activity of Plant Samples by DPPH and ABTS Assay Radical Scavenging Assay.
• PMC. (n.d.). Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods.
• Aragen Life Sciences. (2024, September 16). What is High-Throughput Screening in Drug Discovery.
• (2025, March 2).
• (n.d.). In vivo models | Drug Discovery | CRO services.
• Creative Biolabs. (2024, June 14). Enzyme Inhibition Assessment Service.
• Bentham Science Publishers. (2010, February 1).
• MDPI. (2021, December 22). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach.
• Encyclopedia MDPI. (2022, July 29).
• ISPUB.com. (n.d.). Radical scavenger and Antioxidant activities of extracts and fractions from Bulgarian Ononis spinosa L. and GC-MS analysis of Ethanol extract.
• RSC Publishing. (2025, July 21). Spiroketal natural products isolated from traditional Chinese medicine: isolation, biological activity, biosynthesis, and synthesis.
• Creative Diagnostics. (n.d.). Antimicrobial Susceptibility Testing - Antiviral.
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• Longdom Publishing. (n.d.). Latest Developed Methods for Antimicrobial Susceptibility Testing.
• ACS Publications. (2001, October 20).

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literature review on methyl-substituted spiro-lactones

An In-Depth Technical Guide to Methyl-Substituted Spiro-Lactones

Executive Summary: The Strategic Imperative Methyl-substituted spiro-lactones represent a critical scaffold in medicinal chemistry, particularly in the development of Mineralocorticoid Receptor (MR) antagonists. While the spiro-lactone moiety (typically at C17 of a steroid core) is the primary pharmacophore for receptor binding, the introduction of methyl or methyl-containing substituents (e.g., 7

-thiomethyl, 6 ,7 -methylene) governs pharmacokinetics, metabolic stability, and receptor selectivity.

This guide moves beyond basic textbook synthesis, focusing on the industrial and high-precision laboratory workflows required to construct these sterically congested, stereochemically complex systems. It addresses the "why" and "how" of methyl-substitution, providing a roadmap for optimizing drug candidates like Spironolactone, Drospirenone, and next-generation non-steroidal analogs.

Section 1: Structural Logic & SAR Profiling

The efficacy of a spiro-lactone drug hinges on the interplay between the rigid steroid backbone and the flexible, polar lactone ring. Methyl substitution is not merely decorative; it is a tool for conformational locking and metabolic blocking.

Table 1: Comparative SAR of Key Methyl-Substituted Spiro-Lactones

Compound	C17 Spiro-Lactone	C7/C6 Substitution	Key Pharmacological Feature	Metabolic Fate
Spironolactone	-Lactone	7 -Acetylthio	Prodrug; rapid hydrolysis to active thiol.	Metabolized to Canrenone & 7 -TMS.
7 -Thiomethyl-SL	-Lactone	7 -S-Methyl	Active Metabolite ; High MR affinity.	Stable circulating species.
Drospirenone	-Lactone	6 ,7 -Methylene	Rigidifies B-ring; mimics progesterone.	Resists oxidative metabolism at C6/C7.
Mespirenone	-Lactone	7 -Acetylthio,	Enhanced potency due to A-ring flattening.	-
Canrenone	-Lactone	(Unsaturated)	Active, but lacks the C7 steric bulk for max selectivity.	-

Mechanistic Insight: The 17-spiro-lactone ring forms hydrogen bonds with Gln776 and Arg817 within the MR ligand-binding domain. Substituents at C7 (like the methyl-thio group) project into a hydrophobic pocket (involving Met852 ), preventing the receptor from adopting the active conformation required to recruit co-activators. Methylation at this position (or cyclopropanation) enhances this steric clash while protecting the molecule from rapid hepatic clearance.

Section 2: Synthetic Architectures

Constructing the methyl-substituted spiro-lactone core requires navigating two challenges: stereoselective spiro-annulation and regioselective conjugate addition .

Workflow 1: The Industrial "Canrenone Route" (C7-Functionalization)

This is the standard pathway for generating 7-substituted analogs (e.g., Spironolactone, 7

-thiomethyl-SL).

Core Logic:

• Spiro-annulation: Build the lactone ring first on the DHEA scaffold.

• Oxidation: Introduce the

  double bond (Canrenone).

• Michael Addition: Use the

  -unsaturated ketone system to install the methyl/thiol group at C7 with high stereocontrol (axial attack).

Detailed Protocol: Synthesis of 7

-Thiomethylspironolactone Target Audience: Process Chemists

Reagents: Canrenone (Start), Sodium Methanethiolate (NaSMe), Methanol/THF, Acetic Acid.

• Preparation of Nucleophile:

  • In a flame-dried reactor, dissolve Sodium Methanethiolate (1.2 eq) in anhydrous MeOH under

    .

  • Why: Methanethiol is a gas; using the sodium salt in solution allows precise stoichiometry.

• Conjugate Addition (The Critical Step):

  • Cool the solution to 0°C. Add a solution of Canrenone (1.0 eq) in THF dropwise over 30 minutes.

  • Mechanistic Note: The reaction proceeds via thermodynamic control. The nucleophile attacks the C7 position from the less hindered

    -face (axial attack), resulting in the thermodynamically stable 7 -isomer.

  • Stir at 0°C for 4 hours. Monitor by HPLC (disappearance of Canrenone peak at ~285 nm).

• Quench & Kinetic Protonation:

  • Add Glacial Acetic Acid (1.5 eq) rapidly at 0°C.

  • Why: Rapid protonation of the enolate intermediate prevents equilibration back to the starting material or epimerization to the 7

    -isomer.

• Workup & Crystallization:

  • Concentrate in vacuo. Re-dissolve in EtOAc, wash with water and brine.

  • Recrystallize from MeOH/Water.

  • Yield: Expect 85-90%. Purity: >98% (HPLC).

Workflow 2: De Novo Spiro-Lactone Construction (Propargyl Route)

Used when the lactone ring itself needs modification or for total synthesis of non-steroidal analogs.

• Nucleophilic Attack: React 17-keto steroid with propargyl alcohol dianion (Li/NH

  or BuLi).

• Carbonylation/Cyclization: Pd-catalyzed carbonylation or radical cyclization to close the lactone ring.

Section 3: Visualized Pathways (Graphviz)

The following diagrams illustrate the synthesis logic and the biological signaling pathway.

Diagram 1: Synthetic Pathway for Methyl-Substituted Spiro-Lactones

Caption: Divergent synthesis of Spironolactone and its active methyl-metabolite via the Canrenone hub.

Diagram 2: Mechanism of Action (MR Antagonism)

Caption: Molecular mechanism showing how the C7-methyl substituent prevents Helix 12 closure, blocking transcription.

Section 4: Biological Validation Protocols

To validate the efficacy of a synthesized methyl-substituted spiro-lactone, the following self-validating protocols are recommended.

Mineralocorticoid Receptor (MR) Competition Assay

Objective: Determine

binding affinity relative to Aldosterone.

• System: Cytosolic fraction from adrenalectomized rat kidneys or recombinant human MR (hMR).

• Tracer:

  -Aldosterone.

• Protocol:

  • Incubate hMR with

    -Aldosterone (2 nM) and increasing concentrations ( to M) of the test compound (e.g., 7 -thiomethyl-SL).

  • Incubate at 0-4°C for 12-18 hours (equilibrium binding).

  • Separate bound from free ligand using dextran-coated charcoal.

  • Validation: Non-specific binding must be <5% of total binding (determined using 1000-fold excess unlabeled aldosterone).

Microsomal Metabolic Stability

Objective: Assess the stability of the methyl group against oxidative demethylation.

• System: Human Liver Microsomes (HLM) + NADPH regenerating system.

• Protocol:

  • Incubate test compound (1

    M) with HLM (0.5 mg protein/mL) at 37°C.

  • Sample at 0, 5, 15, 30, 60 min.

  • Quench with ice-cold Acetonitrile (containing internal standard).

  • Analyze via LC-MS/MS.

  • Metric: Calculate Intrinsic Clearance (

    ). A low confirms the protective effect of the methyl substitution.

References

• Synthesis of Spiro Carbocycles via Methyl β-C(sp3)–H Functionalization. ACS Publications. [Link]

• Structural basis of spirolactone recognition by the mineralocorticoid receptor. PubMed (NIH). [Link]

• A structure-activity relationship study of spirolactones. Contribution of the cyclopropane ring. Journal of Medicinal Chemistry. [Link][1]

• Spironolactone: Ligand Activity and Properties. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• 7α-Thiomethylspironolactone (Metabolite Data). Wikipedia / DrugBank. [Link]

Sources

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{7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol CAS registry number

An In-depth Technical Guide to the Synthesis, Properties, and Applications of Methyl-1-oxaspiro[4.5]decan-2-yl Methanol Derivatives

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

The 1-oxaspiro[4.5]decane scaffold is a recurring motif in natural products and a valuable building block in synthetic chemistry. Its inherent three-dimensional structure makes it an attractive core for the development of novel therapeutic agents and specialty chemicals. This guide provides a comprehensive overview of the synthesis, chemical properties, and potential applications of methyl-substituted 1-oxaspiro[4.5]decan-2-yl methanol derivatives. While a specific CAS Registry Number for {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol is not publicly cataloged, this document will delve into the chemistry of closely related, commercially available, and synthetically accessible analogs. We will explore the causal relationships in their synthesis and the self-validating nature of the described protocols, offering field-proven insights for researchers in drug discovery and chemical development.

Introduction and Structural Elucidation

The spirocyclic system of 1-oxaspiro[4.5]decane, characterized by a cyclohexane ring and a tetrahydrofuran ring sharing a single carbon atom, imparts unique conformational rigidity and stereochemical complexity. The introduction of a methyl group on the cyclohexane ring and a methanol substituent on the tetrahydrofuran ring, as in the case of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol, further expands the accessible chemical space.

While a dedicated CAS Registry Number for the 7-methyl isomer is not readily found in chemical databases, several structurally similar compounds are well-documented, providing a strong basis for understanding the chemistry of this class of molecules.

Table 1: CAS Registry Numbers of Related 1-Oxaspiro[4.5]decane Derivatives

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	CAS Registry Number
{7,7-dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol	C12H22O2	198.30	1864467-40-2[1]
{6,9-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol	C12H22O2	198.30	1874730-42-3[2]
1-Oxaspiro[4.5]decan-2-one	C9H14O2	154.21	699-61-6[3][4]
8-methyl-1-oxaspiro[4.5]decan-2-one	C10H16O2	168.23	94201-19-1[5][6]

The numbering of the spirocyclic system is crucial for defining the isomers. The following diagram illustrates the numbering convention for the 1-oxaspiro[4.5]decane core.

Caption: Numbering of the 1-oxaspiro[4.5]decane core.

Synthesis Strategies: A Mechanistic Perspective

The synthesis of methyl-1-oxaspiro[4.5]decan-2-yl methanol derivatives can be approached through several strategic disconnections. A common and effective method involves the cyclization of a diol with an aldehyde or ketone, often under acidic conditions.[2] A more versatile approach, however, starts with a corresponding lactone, which can be selectively reduced to the desired alcohol.

Synthesis of the Lactone Precursor

The synthesis of the key intermediate, a methyl-substituted 1-oxaspiro[4.5]decan-2-one, can be achieved through various routes. One well-established method is the acid-catalyzed reaction of a methyl-substituted cyclohexanone with a suitable γ-hydroxy ester or its equivalent.

A representative protocol for a related structure, methyl 4-keto-7-methyloctanoate, provides a foundation for the synthesis of such precursors.[7] This involves the reaction of an organocadmium reagent with an acid chloride, a robust method for ketone synthesis.

Experimental Protocol: Synthesis of a Substituted 1-Oxaspiro[4.5]decan-2-one (General Procedure)

• Preparation of the Grignard Reagent: To a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, add magnesium turnings and a crystal of iodine in dry diethyl ether. Add a solution of the appropriate methyl-substituted bromocyclohexane in dry ether dropwise to initiate the reaction. Once initiated, add the remaining bromide solution and reflux for 1 hour.[7]

• Formation of the Organocadmium Reagent: Cool the Grignard solution in an ice bath and add anhydrous cadmium chloride portion-wise. The formation of the diorganocadmium reagent is typically rapid.[7]

• Acylation: Replace the reflux condenser with a distillation head and distill off the ether. Add dry benzene and then a solution of γ-acetoxybutyryl chloride in benzene. The reaction is exothermic and should be controlled by external cooling.

• Work-up and Cyclization: After the addition is complete, reflux the mixture for 1 hour. Cool the reaction and hydrolyze with dilute sulfuric acid. Separate the organic layer, wash with water, sodium bicarbonate solution, and brine, then dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure. The resulting keto ester can be cyclized to the lactone under acidic conditions (e.g., p-toluenesulfonic acid in toluene with azeotropic removal of water).

• Purification: The crude lactone can be purified by vacuum distillation or column chromatography on silica gel.

Caption: General workflow for the synthesis of a substituted 1-oxaspiro[4.5]decan-2-one.

Reduction to the Target Alcohol

The reduction of the lactone to the corresponding primary alcohol is a critical step. The choice of reducing agent is paramount to ensure the selective reduction of the ester functionality without affecting other parts of the molecule.

Experimental Protocol: Reduction of the Lactone

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the methyl-substituted 1-oxaspiro[4.5]decan-2-one in anhydrous tetrahydrofuran (THF).

• Reduction: Cool the solution to 0 °C in an ice bath. Slowly add a solution of lithium aluminum hydride (LiAlH₄) or another suitable reducing agent (e.g., diisobutylaluminium hydride, DIBAL-H) in THF.

• Quenching: After the reaction is complete (monitored by TLC), cautiously quench the reaction by the sequential addition of water, 15% aqueous sodium hydroxide, and then more water (Fieser workup).

• Extraction and Purification: Filter the resulting white precipitate and wash it thoroughly with THF or diethyl ether. Combine the organic filtrates, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude alcohol can be purified by column chromatography.

Potential Applications in Drug Development and Chemical Biology

The 1-oxaspiro[4.5]decane scaffold is of significant interest in medicinal chemistry due to its structural rigidity and ability to present substituents in well-defined spatial orientations.

• Prolyl Hydroxylase Domain (PHD) Inhibitors: Spiro[4.5]decanone derivatives have been identified as potent inhibitors of hypoxia-inducible factor (HIF) prolyl hydroxylases (PHDs).[8] These enzymes are key regulators of the cellular response to low oxygen levels, and their inhibition is a promising therapeutic strategy for anemia and ischemic diseases. The spirocyclic core can mimic the binding of the natural substrate, 2-oxoglutarate, to the active site of the enzyme.[8]

• Antitumor Agents: Novel 4-(aromatic sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones have been synthesized and evaluated for their antitumor activity.[9] This highlights the versatility of the spiro[4.5]decane system in the design of compounds targeting complex biological pathways.

• Pheromones and Semiochemicals: Related spiroketal structures, such as (E)-7-Methyl-1,6-dioxaspiro[4.5]decane, are known components of insect pheromones.[10][11][12] This biological activity underscores the importance of the specific stereochemistry and substitution pattern of the spirocyclic system for molecular recognition by biological receptors.

Caption: Potential applications of the 1-oxaspiro[4.5]decane scaffold.

Physicochemical Properties and Safety Considerations

The physicochemical properties of these compounds are influenced by the spirocyclic core and the nature of the substituents. Generally, they are expected to be relatively nonpolar, with good solubility in organic solvents. The presence of the hydroxyl group in the methanol derivatives will increase their polarity and potential for hydrogen bonding.

Safety data for the specific target compound is unavailable. However, for related structures like 1-oxaspiro[4.5]decan-2-one and its 8-methyl derivative, safety assessments have been conducted, primarily in the context of their use as fragrance ingredients.[13] These assessments generally indicate a low order of toxicity. However, as with any chemical substance, appropriate personal protective equipment should be used when handling these compounds in a laboratory setting.

Conclusion and Future Outlook

The methyl-1-oxaspiro[4.5]decan-2-yl methanol framework represents a valuable and underexplored area of chemical space. While the specific 7-methyl isomer remains to be fully characterized in the public domain, the synthetic accessibility of the core structure and the diverse biological activities of related compounds suggest significant potential for future research. The protocols and insights provided in this guide offer a solid foundation for the synthesis and investigation of this promising class of molecules, with potential applications ranging from medicinal chemistry to materials science. Further exploration of the stereoselective synthesis of these compounds will be crucial for unlocking their full therapeutic and chemical potential.

References

• PubChem. 1-Oxaspiro[4.5]decan-2-one. [Link]

• PubChem. 1-Oxaspiro(4.5)decan-2-one, 8-methyl-. [Link]

• Wu, Y., & Ohlsson, E. (1993). A Modified Synthesis of (±)-(E)-7-Methyl-1,6-dioxaspiro[5][10]decane. Acta Chemica Scandinavica, 47, 422-424. [Link]

• The Good Scents Company. 1-oxaspiro(4,5)decan-2-one. [Link]

• Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, 1-oxaspiro[4.5]deca-3,6-diene, 2,6,9,10-tetramethyl-, CAS Registry Number 71078-31-4. Food and Chemical Toxicology, 183, 114336. [Link]

• Francke, W., et al. (1995). E-7-Methyl-1,6-dioxaspiro[4.5]decane in the chemical communication of European Scolytidae and Nitidulidae (Coleoptera). Journal of Applied Entomology, 119(1-5), 133-137. [Link]

• The Fragrance Conservatory. 1-Oxaspiro[4.5]decan-2-one, 8-methyl-. [Link]

• Zhang, Y., et al. (2020). Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. Molecules, 25(22), 5489. [Link]

• Hasegawa, T., Kamada, A., & Mori, K. (1992). Synthesis of the Enantiomers of 7-Methyl-1, 6-dioxaspiro[4.5]decane, Pheromone of the Common Wasp and the Pine Beetle. Bioscience, Biotechnology, and Biochemistry, 56(5), 838-839. [Link]

• Organic Syntheses. methyl 4-keto-7-methyloctanoate. [Link]

• Api, A. M., et al. (2024). Update to RIFM fragrance ingredient safety assessment, 1-oxaspiro[4.5]decan-2-one, 8-methyl-, CAS Registry number 94201-19-1. Food and Chemical Toxicology, 192, 114990. [Link]

• Chowdhury, R., et al. (2019). Studies on Spiro[4.5]decanone Prolyl Hydroxylase Domain Inhibitors. MedChemComm, 10(3), 435-440. [Link]

Sources

• 1. 1864467-40-2|{7,7-dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol|BLD Pharm [bldpharm.com]
• 2. {6,9-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol | Benchchem [benchchem.com]
• 3. 1-Oxaspiro[4.5]decan-2-one | C9H14O2 | CID 12783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-oxaspiro(4,5)decan-2-one, 699-61-6 [thegoodscentscompany.com]
• 5. 1-Oxaspiro(4.5)decan-2-one, 8-methyl- | C10H16O2 | CID 175596 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Oxaspiro[4.5]decan-2-one, 8-methyl- | The Fragrance Conservatory [fragranceconservatory.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis of the Enantiomers of 7-Methyl-1, 6-dioxaspiro[4.5]decane, Pheromone of the Common Wasp and the Pine Beetle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Update to RIFM fragrance ingredient safety assessment, 1-oxaspiro[4.5]decan-2-one, 8-methyl-, CAS Registry number 94201-19-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Asymmetric Synthesis of Spiroketal Alcohols

Precision Engineering of Stereocenters via Thermodynamic and Kinetic Control

Abstract & Strategic Overview

Spiroketal alcohols represent a "privileged scaffold" in medicinal chemistry, appearing ubiquitously in marine macrolides (e.g., Spongistatins, Avermectins) and ionophore antibiotics. Their rigid bicyclic framework orients peripheral hydroxyl groups into precise vectors, critical for ligand-protein binding. However, the synthesis of these systems is often plagued by the anomeric effect , which thermodynamically favors one specific stereoisomer—often not the one required for biological activity.

This guide provides a bifurcated strategy for the asymmetric synthesis of spiroketal alcohols:

• Thermodynamic Control: Utilizing Brønsted acid-catalyzed equilibration to access the most stable bis-anomeric conformer.

• Kinetic Control: Utilizing Gold(I)-catalyzed hydroalkoxylation to access "contra-thermodynamic" or non-anomeric isomers with high atom economy.

Mechanistic Foundation: The Anomeric Effect

To successfully synthesize a specific spiroketal diastereomer, one must understand the forces governing the ring equilibrium.

• The Anomeric Effect: Electronegative substituents at the C1 position of a pyran ring prefer the axial orientation. In spiroketals, this manifests as the stabilization of the isomer where the C–O bond of one ring is axial to the other ring.

• Double Anomeric Effect: The most stable configuration (Thermodynamic Product) typically features both oxygen atoms in axial orientations relative to the central carbon, maximizing orbital overlap (

  ).

• Steric Interactions: Large substituents (like the hydroxyl-bearing side chains) generally prefer equatorial positions.

Key Insight: If your target molecule possesses bis-axial spiro-oxygen geometry, use Acid Catalysis . If your target requires one or both oxygens to be equatorial (or axial/equatorial mix) to accommodate bulky side chains, you must use Kinetic Control (Gold Catalysis) .

Visualization: Strategic Decision Tree

The following workflow illustrates the decision process for selecting the correct synthetic methodology.

Figure 1: Strategic selection of synthetic methodology based on the thermodynamic stability of the target spiroketal.

Protocol A: Kinetic Control via Gold(I) Catalysis

Application: Synthesis of non-anomeric spiroketals or sensitive spiroketal alcohols where acidic conditions cause decomposition or racemization. Mechanism: Gold(I) activates the alkyne

-system for intramolecular nucleophilic attack by the hydroxyl group. This process is rapid and irreversible under the reaction conditions, trapping the kinetic product.

Materials

• Substrate: Alkynyl diol (chiral, non-racemic).

• Catalyst: Chloro(triphenylphosphine)gold(I) [AuCl(PPh₃)] (5 mol%).

• Co-Catalyst: Silver Triflate [AgOTf] (5 mol%) or AgSbF₆ (for non-coordinating counterion).

• Solvent: Anhydrous Dichloromethane (DCM) or Toluene.

• Additives: PPTS (10 mol%) only if buffering is required to prevent acetal hydrolysis.

Step-by-Step Procedure

• Catalyst Activation (Pre-complexation):

  • In a flame-dried Schlenk flask under Argon, dissolve AuCl(PPh₃) (10 mg, 0.02 mmol) and AgOTf (5.1 mg, 0.02 mmol) in anhydrous DCM (1 mL).

  • Stir at room temperature for 10 minutes. A white precipitate (AgCl) will form.

  • Expert Note: While filtering AgCl is possible, it is often unnecessary for spiroketalizations. The active cationic gold species is generated in situ.

• Substrate Addition:

  • Dissolve the alkynyl diol (0.4 mmol) in anhydrous DCM (3 mL).

  • Add the substrate solution to the catalyst mixture dropwise over 5 minutes.

  • Reasoning: Dropwise addition maintains a low concentration of substrate relative to the catalyst, preventing intermolecular oligomerization.

• Reaction Monitoring:

  • Stir at room temperature. Monitor by TLC (typically 1–4 hours).

  • Critical Check: Look for the disappearance of the alkyne stretch in IR or the shift of the propargylic protons in NMR if running an aliquot check.

• Quenching & Isolation:

  • Add 0.1 mL of Triethylamine (Et₃N) to quench the Lewis acidic gold species.

  • Concentrate the mixture under reduced pressure.

  • Purify immediately via flash column chromatography (Neutral Alumina or basified Silica Gel).

  • Warning: Kinetic spiroketals are acid-sensitive. Standard silica gel is slightly acidic and can isomerize your product to the thermodynamic isomer. Pre-treat silica with 1% Et₃N/Hexanes.

Pathway Visualization: Gold Catalysis Cycle

Figure 2: Simplified catalytic cycle for Gold(I)-mediated spiroketalization.

Protocol B: Thermodynamic Control via Acid Catalysis

Application: Synthesis of bis-anomeric spiroketals (most stable isomer). Mechanism: Reversible protonation of the ketal oxygens allows ring opening and closing. The system equilibrates to the lowest energy conformation (maximum anomeric stabilization).

Materials

• Substrate: Dihydroxy ketone or kinetically formed spiroketal mixture.[1][2][3]

• Catalyst: Camphorsulfonic Acid (CSA) or Pyridinium p-toluenesulfonate (PPTS).

• Solvent: Methanol (MeOH) or Benzene (if water removal is needed).

Step-by-Step Procedure

• Setup:

  • Dissolve the substrate (dihydroxyl ketone) in MeOH (0.1 M concentration).

  • Add CSA (10 mol%).

• Equilibration:

  • Stir at room temperature for 12–24 hours.

  • Expert Note: If the reaction is slow, heat to 40°C. If the substrate is a protected ketal, this step will simultaneously deprotect and cyclize.

• Workup:

  • Quench with saturated NaHCO₃ solution.

  • Extract with Et₂O or DCM.

  • Dry over MgSO₄ and concentrate.

Comparative Data & Optimization

The following table summarizes the expected outcomes based on catalyst choice for a generic spiroketal alcohol precursor.

Parameter	Gold(I) Catalysis (Kinetic)	Acid Catalysis (Thermodynamic)
Major Isomer	Non-anomeric (or sterically dictated)	Bis-anomeric (Axial/Axial)
Reaction Time	1–4 Hours	12–48 Hours
Functional Tolerance	High (tolerates acid-labile groups)	Low (cleaves silyl ethers/acetals)
Stereocontrol	Dictated by Alkyne/OH chirality	Dictated by Anomeric Effect
Typical Yield	75–90%	60–80%

Troubleshooting Guide

• Problem: Low yield in Gold reaction.

  • Solution: Ensure the solvent is strictly anhydrous. Water competes as a nucleophile, forming ketones instead of spiroketals.

• Problem: Isomerization during purification.

  • Solution: The kinetic product is unstable. Use deactivated silica (Et₃N treated) and store the product frozen in benzene.

• Problem: Incomplete cyclization (stopped at enol ether).

  • Solution: The second cyclization is slower. Increase the temperature to 40°C or switch to a more cationic catalyst (e.g., Au(JohnPhos)SbF₆).

References

• Aponick, A. et al. (2014).[4] "Controlling Regiochemistry in the Gold-Catalyzed Synthesis of Unsaturated Spiroketals." Organic Letters.

• Toste, F. D. et al. (2009). "Gold(I)-Catalyzed Enantioselective Synthesis of Spiroketals." Journal of the American Chemical Society.

• Deslongchamps, P. (1983). Stereoelectronic Effects in Organic Chemistry. Pergamon Press.

• Brimble, M. A. et al. (2015). "Spiroketals in Natural Product Synthesis." Chemical Reviews.

• Tan, D. S. et al. (2011).[5] "Stereoselective Synthesis of Spiroketals via Kinetic Control." Journal of the American Chemical Society.

Sources

• 1. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 2. Strategies in Spiroketal Synthesis Revisited: Recent Applications...: Ingenta Connect [ingentaconnect.com]
• 3. mdpi.com [mdpi.com]
• 4. Controlling Regiochemistry in the Gold-Catalyzed Synthesis of Unsaturated Spiroketals [organic-chemistry.org]
• 5. mskcc.org [mskcc.org]

Application Note: {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol in Total Synthesis

This Application Note and Protocol guide details the synthesis and utilization of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol (CAS: 1855828-06-6). This compound serves as a critical chiral building block for accessing spirocyclic natural products (e.g., pheromones, marine macrolides) and pharmacological scaffolds (e.g., Sigma-1 receptor ligands).

Executive Summary & Structural Analysis

Compound: {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol CAS: 1855828-06-6 Molecular Formula: C11H20O2 Core Scaffold: 1-Oxaspiro[4.5]decane (Spiroether)

Significance: Unlike the common spiroacetal pheromones (e.g., Conophthorin, 1,6-dioxaspiro[4.5]decane), this compound is a spiroether (one oxygen atom in the ring system). This structural distinction makes it metabolically stable against acid-catalyzed hydrolysis, rendering it an ideal bioisostere for drug discovery and a stable probe for olfactory receptor studies.

Key Synthetic Utility:

• Chiral Scaffolding: The C7-methyl and C2-hydroxymethyl groups provide handles for diastereoselective functionalization.

• Pharmacophore Generation: Used to synthesize Sigma-1 receptor ligands and muscarinic agonists by rigidifying the pharmacophore in a spirocyclic constraint.

• Natural Product Analogues: Serves as a precursor for Theaspirane derivatives and modified wasp pheromones.

Retrosynthetic Analysis

To access the {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol core efficiently, we employ a Disconnection Approach relying on intramolecular iodoetherification. This strategy ensures the correct formation of the spiro-center while simultaneously installing a functionalizable handle (iodide) at the C2 position.

Figure 1: Retrosynthetic logic disconnecting the spiroether to a simple cyclohexanone precursor via iodoetherification.

Detailed Synthetic Protocols

Protocol A: Construction of the Spiroether Core

Objective: Synthesis of the {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol scaffold from 3-methylcyclohexanone.

Step 1: Grignard Addition (Formation of Tertiary Alcohol)

• Reagents: 3-Methylcyclohexanone, Allylmagnesium bromide (1.0 M in ether), Dry THF.

• Mechanism: Nucleophilic attack of the allyl group on the ketone creates the quaternary center that will become the spiro carbon.

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask (RBF) equipped with a reflux condenser and dropping funnel. Maintain an inert atmosphere (

  ).

• Addition: Charge RBF with 3-methylcyclohexanone (10.0 mmol) in anhydrous THF (50 mL). Cool to 0°C.

• Reaction: Dropwise add Allylmagnesium bromide (12.0 mmol) over 30 mins. Allow to warm to Room Temperature (RT) and stir for 4 hours.

• Workup: Quench with saturated

  (aq). Extract with (3x). Dry combined organics over and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc 9:1) to yield 1-allyl-3-methylcyclohexan-1-ol .

Step 2: Intramolecular Iodoetherification (Ring Closure)

• Reagents:

  , , (Acetonitrile).

• Rationale: Iodine activates the alkene, inducing nucleophilic attack by the tertiary hydroxyl group. This forms the 5-membered ether ring with high regioselectivity (5-exo-trig).

• Reaction: Dissolve the alcohol from Step 1 (10 mmol) in

  (100 mL). Add (30 mmol) and cool to 0°C.

• Cyclization: Add Iodine (

  , 25 mmol) portion-wise in the dark. Stir at 0°C for 2 hours, then warm to RT overnight.

• Quench: Pour mixture into saturated

  (sodium thiosulfate) to reduce excess iodine (color change from brown to clear).

• Workup: Extract with EtOAc. Wash with brine.[1] Dry and concentrate.

• Product: 2-(iodomethyl)-7-methyl-1-oxaspiro[4.5]decane . (Note: This intermediate is sensitive to light).

Step 3: Displacement and Hydrolysis (Target Formation)

• Reagents: Potassium Acetate (KOAc), DMF, then KOH/MeOH.

• Displacement: Dissolve the iodo-intermediate in DMF. Add KOAc (3.0 equiv) and heat to 80°C for 6 hours. This converts the iodide to the acetate ester via

  mechanism.

• Hydrolysis: Cool the reaction. Add MeOH and aqueous KOH (2M). Stir at RT for 2 hours to cleave the acetate.

• Final Isolation: Dilute with water, extract with DCM. Purify via silica gel chromatography (Hexanes/EtOAc 7:3).

• Yield: {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol .

Stereochemical Considerations & Data Analysis

The synthesis produces a mixture of diastereomers due to the relative positions of the C7-methyl and the new spiro center.

Feature	Specification	Notes
Major Isomer	trans-fused (thermodynamic)	The oxygen of the THF ring tends to be equatorial relative to the cyclohexane ring in the most stable conformer.
Separation	HPLC / Flash Chromatography	Diastereomers are separable on silica due to polarity differences caused by the hydroxyl orientation.
Validation	1H-NMR (400 MHz, CDCl3)	Look for diagnostic spiro-C signals and the ABX system of the protons at 3.4–3.8 ppm.

Stereochemical Control: If a specific enantiomer is required (e.g., for pheromone activity matching), start with enantiopure 3-methylcyclohexanone (available via asymmetric conjugate addition) or perform a kinetic resolution on the final alcohol using Lipase (e.g., Candida antarctica Lipase B).

Application Protocol: Scaffold Functionalization

Scenario: Using the scaffold to create a Sigma-1 Receptor Ligand (Sulfonylation).

• Activation: Dissolve {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol (1.0 equiv) in DCM.

• Base: Add

  (2.0 equiv) and DMAP (0.1 equiv).

• Coupling: Add

  -Toluenesulfonyl chloride (TsCl, 1.2 equiv) at 0°C.

• Outcome: Formation of the tosylate, which can then be displaced by secondary amines (e.g., piperidine, morpholine) to generate high-affinity CNS-active ligands.

References

• Compound Identification: {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol. CAS: 1855828-06-6.[2] Available from BLD Pharm and ChemSRC as a chiral building block.

  • Source:

• Synthetic Methodology (Spiroethers): "Tandem Prins/pinacol reaction for the synthesis of oxaspiro[4.5]decan-1-one scaffolds." Organic & Biomolecular Chemistry, 2013.

  • Source:

• Pharmacological Context: "Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors." Bioorganic & Medicinal Chemistry, 2020.[3] (Validates the 1-oxaspiro[4.5]decane scaffold for CNS drug design).

  • Source:

• Related Pheromone Chemistry: "Synthesis of the Enantiomers of 7-Methyl-1,6-dioxaspiro[4.5]decane." Bioscience, Biotechnology, and Biochemistry, 1992. (Provides context on the 7-methyl substitution pattern in spirocyclic signaling molecules).

  • Source:

Sources

• 1. scispace.com [scispace.com]
• 2. CAS#:86797-90-2 | (2S,3R)-2-ethyl-6-[(2S)-3-hydroxypentan-2-yl]-3,5-dimethyl-2,3-dihydropyran-4-one | Chemsrc [chemsrc.com]
• 3. mdpi.com [mdpi.com]

Application Note: Strategic Integration of Oxaspiro Compounds in Medicinal Chemistry

Executive Summary: The "Escape from Flatland"

In modern drug discovery, the saturation of "flat" aromatic chemical space has necessitated a shift toward three-dimensional (3D) scaffolds.[1] Oxaspiro compounds—bicyclic systems joined by a single carbon atom where at least one ring contains an oxygen—represent a high-value structural class.[2]

Unlike traditional flat heteroaromatics, oxaspiro scaffolds offer:

• Increased Fsp³ Fraction: Enhancing solubility and metabolic stability.[3]

• Vectorial Precision: Rigidly positioning substituents in specific vectors that are inaccessible to flexible alkyl chains or planar rings.

• Bioisosteric Utility: Serving as superior surrogates for morpholines, piperidines, and cyclohexanes, often lowering lipophilicity (LogD) while maintaining ligand efficiency.

This guide provides actionable protocols for synthesizing these scaffolds and integrating them into lead optimization programs.

Strategic Application: Bioisosterism & Design Logic

The Oxaspiro Advantage

The incorporation of an oxygen atom into a spirocyclic framework (e.g., 2-oxaspiro[3.3]heptane) dramatically alters the physicochemical profile compared to its carbocyclic or nitrogen-only counterparts.

Property	Carbocyclic Spiro	Oxaspiro Scaffold	Impact on Drug Design
Lipophilicity (LogP)	High	Reduced	Oxygen lowers LogP, improving oral bioavailability and reducing off-target toxicity.[2]
Solubility	Low	High	The ether oxygen acts as a hydrogen bond acceptor (HBA), significantly boosting aqueous solubility.
Metabolic Stability	Variable	High	The quaternary spiro-carbon blocks metabolic soft spots (e.g., benzylic oxidation).[2]
Conformation	Rigid	Rigid & Polarized	The dipole moment of the C-O bond can be exploited for specific electrostatic interactions within a binding pocket.

Common Scaffolds

• 2-oxa-6-azaspiro[3.3]heptane: A rigid, polar bioisostere for piperazine or piperidine.[2]

• 1-oxaspiro[4.5]decane: Frequently found in natural products; useful for targeting GPCRs.[2]

• Spiro[oxetane-3,3'-indoline]: A scaffold used to restrict the conformation of oxindole-based kinase inhibitors.[2]

Experimental Protocols

Protocol A: General Synthesis of Oxaspirocycles via Iodocyclization

Rationale: This method, championed by Mykhailiuk et al., is the most robust entry into functionalized oxaspiro cores. It utilizes the reactivity of alkenyl alcohols, allowing for the rapid construction of 4- to 7-membered spiro ethers.[2]

Target: Synthesis of functionalized 1-oxaspiro[3.4]octane derivatives.

Reagents & Equipment:

• Substrate: 1-(3-Butenyl)cyclobutanol (or varying ring size precursors).[2]

• Reagent: Iodine (

  ), Sodium Bicarbonate ( ).[2][4]

• Solvent: Acetonitrile (MeCN), anhydrous.[2]

• Quench: Saturated aqueous

  .

• Monitoring: TLC (Hexane/EtOAc) and LC-MS.

Step-by-Step Methodology:

• Preparation of Precursor:

  • Begin with the corresponding cyclic ketone (e.g., cyclobutanone).

  • Perform a Grignard addition using 3-butenylmagnesium bromide in dry THF at -78 °C.[2]

  • Quench with saturated

    , extract, and purify to obtain the tertiary alkenyl alcohol.

  • Critical Checkpoint: Ensure the alcohol is dry; water can compete as a nucleophile.

• Iodocyclization (The Key Step):

  • Dissolve the alkenyl alcohol (1.0 equiv) in MeCN (0.1 M concentration).

  • Add solid

    (3.0 equiv) to the stirring solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Add

    (3.0 equiv) portion-wise over 10 minutes. The solution will turn dark brown.

  • Allow the reaction to warm to Room Temperature (RT) and stir for 1–3 hours.

  • Monitoring: Monitor the disappearance of the alkene peak via NMR or TLC.

• Work-up & Isolation:

  • Quench the excess iodine by adding saturated aqueous

    until the solution turns colorless.

  • Extract with Ethyl Acetate (

    ).[2]

  • Wash combined organics with brine, dry over

    , and concentrate in vacuo.

  • Result: This yields the iodomethyl-oxaspiro intermediate.[2]

• Derivatization (Amination):

  • Dissolve the crude iodide in DMSO.

  • Add Sodium Azide (

    , 1.5 equiv) and heat to 85 °C for 4 hours to displace the iodide.

  • Reduce the resulting azide (Staudinger reduction or

    ) to the primary amine.[2]

  • Application: This amine is now a "plug-and-play" building block for amide coupling or reductive amination in library synthesis.[2]

Protocol B: Integration of 2-Oxa-6-azaspiro[3.3]heptane (ODASE)

Rationale: The ODASE scaffold is commercially available as the oxalate salt or N-Boc protected form.[2] It is a direct replacement for piperazine linkers to improve PK properties.[2]

Target: Synthesis of an ODASE-linked Lead Compound via

.

Step-by-Step Methodology:

• Free Basing (If using salt):

  • Suspend 2-oxa-6-azaspiro[3.3]heptane oxalate in DCM.

  • Treat with 1M NaOH (2 equiv).[2] Separate phases and dry the organic layer. Do not concentrate to dryness (volatile!).[2] Use the solution directly.

• Nucleophilic Aromatic Substitution (

  ):

  • Substrate: Chloropyrimidine or Fluorobenzene derivative (Lead scaffold).[2]

  • Conditions: Mix the heteroaryl chloride (1.0 equiv) and ODASE solution (1.2 equiv) in DMF.

  • Base: Add DIPEA (3.0 equiv).[2]

  • Temperature: Heat to 80–100 °C (microwave irradiation preferred for 20 mins).

• Purification:

  • Dilute with water, extract with EtOAc.[2]

  • Purify via Reverse Phase HPLC (C18 column, Water/MeCN + 0.1% Formic Acid).[2]

  • Note: Oxaspiro amines are often less basic than piperazines; adjust gradient accordingly.[2]

Visualizing the Logic: Synthesis & Design

Synthesis Workflow (Iodocyclization)

This diagram illustrates the decision matrix for synthesizing oxaspiro scaffolds from simple ketones.

Caption: Workflow for the conversion of cyclic ketones into medicinal chemistry-ready oxaspiro amine building blocks via iodocyclization.

Pharmacophore Comparison: The "Flat" vs. "Spiro"

This diagram demonstrates why a medicinal chemist would switch to an oxaspiro scaffold.

Caption: Comparative analysis of traditional heterocycles versus oxaspiro scaffolds in lead optimization.

Case Studies in Drug Development

Case Study 1: Terazosin Analogs (Solubility & Potency)

• Challenge: The antihypertensive drug Terazosin contains a piperazine ring. While potent, improvements in solubility and lipophilicity were sought.[4]

• Oxaspiro Solution: Researchers replaced the piperazine ring with an oxa-spirocyclic diamine (specifically a 2-oxa-6-azaspiro[3.4]octane derivative).[2]

• Outcome:

  • Solubility: Improved by 40-fold due to the exposed ether oxygen and reduced crystal lattice energy.

  • Lipophilicity: LogD was significantly lowered.[2]

  • Potency: The rigid spiro-scaffold maintained the necessary vector for receptor binding, retaining biological activity while improving ADME properties.

Case Study 2: AZD1979 (MCHr1 Antagonist)[2]

• Target: Melanin-concentrating hormone receptor 1 (MCHr1) for obesity treatment.[2]

• Challenge: Early leads suffered from hERG inhibition (cardiotoxicity risk) and high lipophilicity.[2]

• Oxaspiro Solution: AstraZeneca incorporated the 2-oxa-6-azaspiro[3.3]heptane scaffold.[2]

• Outcome:

  • The spiro cycle reduced the basicity of the amine (pKa modulation), which is often linked to hERG binding.

  • The compact, polar nature of the oxaspiro ring lowered the overall lipophilicity (LogD), reducing CNS side effects and improving metabolic stability.

References

• Mykhailiuk, P. K., et al. (2021).[2][5] "Oxa-spirocycles: synthesis, properties and applications." Chemical Science. [Link]

• Johansson, A., et al. (2016).[2] "Discovery of AZD1979, a Melanin Concentrating Hormone Receptor 1 (MCHr1) Antagonist with Favorable Physicochemical Properties." Journal of Medicinal Chemistry. [Link]

• Carreira, E. M., & Fessard, T. C. (2014).[2] "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews. [Link][2]

• Burkhard, J. A., et al. (2010).[2] "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition. [Link][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
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• 4. Oxa-spirocycles: synthesis, properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

derivatization of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol for bioassays

Application Note & Protocol Guide | Version 2.0

Executive Summary: The "Silent Scaffold" Challenge

{7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol represents a privileged structural motif in modern medicinal chemistry.[1] Its spirocyclic ether core provides critical 3D spatial complexity (escaping "flatland"), mimicking bioactive natural products like wasp pheromones and marine spiroketals.[1]

However, for bioassays and high-throughput screening (HTS), this molecule presents a distinct "Silent Scaffold" challenge:

• UV/Vis Silent: It lacks a conjugated

  -system, rendering standard UV detection (254/280 nm) useless.[1]

• Ionization Resistant: As a neutral ether/alcohol, it ionizes poorly in Electrospray Ionization (ESI-MS), limiting LC-MS sensitivity.[1]

• Lack of Affinity Handles: It possesses no native functional groups for pull-down assays (e.g., no amine or thiol).[1]

This guide details three strategic derivatization protocols to overcome these limitations, transforming the primary alcohol handle (

) into a high-detectability motif.

Strategic Decision Matrix

Select the derivatization method based on your downstream assay requirements.

Figure 1: Decision tree for selecting the appropriate derivatization strategy based on analytical needs.[1]

Protocol A: Fluorescence Labeling (Dansylation)

Objective: Attach a Dansyl fluorophore to the primary alcohol to enable nanomolar detection via Fluorescence HPLC. Mechanism: Base-catalyzed nucleophilic attack of the alcohol oxygen onto the sulfonyl chloride sulfur.

Materials

• Substrate: {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol (10 mg, ~0.05 mmol).

• Reagent: Dansyl Chloride (Dns-Cl).[1][2][3]

• Catalyst: 4-Dimethylaminopyridine (DMAP) – Critical for alcohol activation.[1]

• Base: Diisopropylethylamine (DIPEA) or Triethylamine.[1]

• Solvent: Anhydrous Dichloromethane (DCM).[1]

Step-by-Step Methodology

• Preparation: In a 4 mL amber vial (Dansyl is light-sensitive), dissolve 10 mg of the spiro-alcohol in 1 mL anhydrous DCM.

• Activation: Add 2.0 equivalents of DIPEA (17 µL) and 0.1 equivalents of DMAP (0.6 mg). Vortex for 30 seconds.[1][2]

• Reaction: Add 1.2 equivalents of Dansyl Chloride (16 mg).

  • Note: Unlike amines, alcohols react slowly.[1] Seal the vial under

    and heat to 40°C for 2 hours.

• Quench: Add 100 µL of 5% dimethylamine in methanol to scavenge excess Dns-Cl. Incubate for 10 mins.

• Workup: Dilute with 3 mL EtOAc, wash with 1M HCl (to remove DMAP/DIPEA) and Brine. Dry over

  .[1]

• QC: Analyze via HPLC (Ex: 335 nm / Em: 518 nm).

Validation Criteria:

• Shift: Retention time should increase significantly (hydrophobic shift).[1]

• Fluorescence: Strong emission at 518 nm (green) upon 335 nm excitation.[1]

Protocol B: LC-MS Sensitivity Enhancement (Charge Tagging)

Objective: Introduce a permanent positive charge (quaternary ammonium) to boost ESI-MS sensitivity by >100-fold. Mechanism: Steglich esterification with N-methyl-nicotinic acid (Trigonelline) or similar betaines.[1]

Materials

• Reagent: N-methyl-nicotinic acid iodide (or chloride).[1]

• Coupling Agents: DCC (N,N'-Dicyclohexylcarbodiimide) and DMAP.[1]

• Solvent: Anhydrous Acetonitrile (MeCN) or DMF.[1]

Step-by-Step Methodology

• Dissolution: Dissolve spiro-alcohol (10 mg) and N-methyl-nicotinic acid (1.5 eq) in 1 mL anhydrous MeCN.

• Coupling: Add DMAP (0.2 eq) followed by DCC (1.5 eq).

• Incubation: Stir at Room Temperature (RT) for 4–6 hours. A white precipitate (dicyclohexylurea, DCU) will form.[1]

• Filtration: Filter the mixture through a 0.2 µm PTFE syringe filter to remove DCU.

• Direct Injection: The filtrate contains the permanently charged ester. Dilute 1:1000 in 50% MeOH/Water for MS infusion.

Data Output & Interpretation:

Parameter	Native Alcohol	Charge-Tagged Derivative
Ionization Mode	ESI (+)	ESI (+)

| Primary Ion |

or (Weak) | (Intense) | | Detection Limit | ~1 µM | < 10 nM | | Fragmentation | Loss of | Characteristic loss of pyridine tag (diagnostic) |[1]

Protocol C: Biotinylation (Affinity Probe Synthesis)

Objective: Create a probe for streptavidin pull-down assays to identify protein binding partners.[1] Mechanism: Two-step activation using CDI (Carbonyldiimidazole) followed by amine-PEG-biotin coupling.[1]

Figure 2: Workflow for CDI-mediated biotinylation of the hydroxyl group.

Step-by-Step Methodology

• Activation:

  • Dissolve spiro-alcohol (10 mg) in 0.5 mL anhydrous DMF.

  • Add 5 equivalents of CDI (Carbonyldiimidazole).[1] Stir at RT for 2 hours.

  • Checkpoint: This forms the reactive imidazole carbamate intermediate.

• Coupling:

  • Add 2 equivalents of Amine-PEG3-Biotin (using a PEG spacer prevents steric clash between the spiro-ring and streptavidin).[1]

  • Add 10 µL Triethylamine.[1] Stir overnight at RT.

• Purification:

  • The reaction mixture will contain excess biotin. Purify via semi-prep HPLC or Silica Flash Chromatography (DCM:MeOH gradient).

Quality Control & Troubleshooting

QC Checklist

• NMR Verification:

  • Dansyl:[1][2][4] Look for aromatic protons (7.0–8.5 ppm) and the disappearance of the alcohol -OH signal.

  • Charge Tag: Look for the N-methyl singlet (~4.3 ppm) and pyridine protons.[1]

• Mass Spec Confirmation:

  • Ensure the observed mass corresponds to the derivative, not the hydrolyzed starting material.

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Yield (Dansylation)	Water in solvent	Use freshly distilled DCM; increase DMAP to 0.2 eq.[1]
No Reaction (Biotinylation)	CDI hydrolysis	CDI is extremely moisture sensitive.[1] Use a fresh bottle or re-sublime.
Broad Peaks (HPLC)	Isomer separation	The spiro-scaffold likely has stereoisomers.[1] Use a Chiralpak AD-H column if separation is required.[1]

References

• Dansylation of Alcohols

  • Source: Sigma-Aldrich / Merck Protocols.[1] "Derivatization with Dansyl Chloride."

• Charge Tagging Principles

  • Title: "Chemical derivatization for enhancing sensitivity in LC-MS/MS bioanalysis."

  • Source:Bioanalysis (2012).[1][5]

  • URL:[Link]

• CDI Coupling Chemistry

  • Title: "Carbonyldiimidazole-mediated coupling of alcohols and amines."[1]

  • Source: ThermoFisher Scientific Crosslinking Technical Handbook.[1]

Sources

• 1. Dansyl chloride - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. echemi.com [echemi.com]
• 5. Chemical derivatization as a tool for optimizing MS response in sensitive LC-MS/MS bioanalysis and its role in pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol as a Versatile Chiral Building Block

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Chiral Spiroketals in Synthesis

In modern drug discovery and the total synthesis of natural products, the demand for structurally complex and stereochemically pure molecules is incessant.[1][2] Chiral building blocks are fundamental to this endeavor, serving as prefabricated, enantiopure fragments that allow for the efficient and predictable construction of intricate molecular architectures.[3][] Their use is critical because the biological activity of a pharmaceutical agent is often confined to a single enantiomer, making stereochemical control paramount for efficacy and safety.[5]

Among the vast library of available chiral synthons, spiroketals represent a "privileged" structural motif.[6] Found in a multitude of biologically active natural products, spiroketals provide a rigid, three-dimensionally defined scaffold that can precisely orient functional groups in space for optimal interaction with biological targets like enzymes and receptors.[6][7]

This guide focuses on {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol , a chiral building block of significant synthetic potential. Its structure combines the conformational rigidity of the 1-oxaspiro[4.5]decane core with defined stereocenters at the spirocyclic carbon, C-2, and C-7. Critically, the primary alcohol (hydroxymethyl group) at the C-2 position serves as a versatile functional handle, enabling a wide range of subsequent chemical transformations for library synthesis or the elaboration of a lead compound.

Physicochemical & Spectroscopic Profile

Understanding the fundamental properties of a building block is essential for its effective use in reaction planning and execution.

Property	Value	Source
IUPAC Name	(7-Methyl-1-oxaspiro[4.5]decan-2-yl)methanol	N/A
Molecular Formula	C11H20O2	Derived
Molecular Weight	184.28 g/mol	Derived
CAS Number	Not explicitly defined in literature	N/A
Predicted XlogP	~1.9 - 2.5	[8]
Appearance	Colorless oil (Typical for similar structures)	N/A
Solubility	Soluble in common organic solvents (DCM, THF, EtOAc, MeOH)	N/A

Spectroscopic Hallmarks:

• ¹H NMR: Key diagnostic signals would include a doublet for the methyl group at C-7, diastereotopic protons of the -CH2OH group, and a characteristic multiplet for the proton at C-2.

• ¹³C NMR: Expect signals for the spiroketal carbon (C-5), the primary alcohol carbon (~60-65 ppm), the methyl carbon (~20 ppm), and the remaining nine carbons of the bicyclic core.

• IR Spectroscopy: A prominent broad absorption band around 3300-3500 cm⁻¹ corresponding to the O-H stretch of the primary alcohol, and strong C-O stretching bands in the 1050-1150 cm⁻¹ region, characteristic of the ether and alcohol functionalities.

Synthetic Strategy: Accessing the Spiroketal Core

The stereoselective synthesis of spiroketals is a well-explored area of organic chemistry, with strategies often relying on either thermodynamically or kinetically controlled cyclization reactions.[6][9] Kinetically controlled reactions, which are not governed by the final product stability, are often necessary to access specific, less stable anomers.[6]

A common and effective strategy for constructing the 1-oxaspiro[4.5]decane core involves the acid-catalyzed intramolecular cyclization of a hydroxy ketone precursor. The stereochemistry of the final spiroketal is directed by the pre-existing stereocenters in the acyclic precursor and the reaction conditions, which can favor the thermodynamically most stable diastereomer through anomerization.

Representative Protocol: Synthesis of a 1-Oxaspiro[4.5]decane System

This protocol illustrates a general method for spiroketal formation.

Materials:

• Precursor: A δ-hydroxy ketone (e.g., 1-(4-methylcyclohexyl)-5-hydroxypentan-2-one)

• Catalyst: p-Toluenesulfonic acid (TsOH) or Camphorsulfonic acid (CSA)

• Solvent: Dichloromethane (DCM) or Toluene, anhydrous

• Drying agent: Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Molecular sieves (4Å)

Procedure:

• To a solution of the δ-hydroxy ketone (1.0 eq) in anhydrous DCM (0.1 M) in a round-bottom flask equipped with a magnetic stirrer, add powdered 4Å molecular sieves.

• Add a catalytic amount of TsOH (0.05 - 0.1 eq).

• Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS until the starting material is consumed (typically 2-6 hours).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.[10]

• Filter the mixture and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel to afford the desired spiroketal.

Causality: The acidic catalyst protonates the ketone carbonyl, activating it for nucleophilic attack by the distal hydroxyl group. The molecular sieves trap the water molecule that is eliminated, driving the equilibrium towards the spiroketal product. The thermodynamic product is typically favored under these equilibrating conditions.

Core Application Notes: A Gateway to Molecular Diversity

The synthetic value of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol lies in the reactivity of its primary alcohol. This functional group is a launchpad for a variety of transformations, allowing for its incorporation into more complex target molecules.

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Application Notes and Protocols for the Safe Handling of Spiro Compounds in a Laboratory Setting

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the safe handling and use of spiro compounds in a laboratory environment. This document emphasizes a proactive approach to safety, integrating risk assessment, and detailed protocols to minimize potential hazards.

Introduction to Spiro Compounds and Their Associated Hazards

Spiro compounds, characterized by their unique three-dimensional structure where two rings are linked by a single common atom, are of significant interest in medicinal chemistry and materials science.[1][2][3][4][5] Their rigid and defined spatial arrangement offers novel scaffolds for drug design, leading to compounds with a wide range of biological activities, including antibacterial, antifungal, anticancer, and antihypertensive properties.[1][2][4][6] However, this structural complexity also necessitates a thorough understanding of their potential hazards.

The reactivity and stability of spiro compounds can vary significantly depending on the constituent rings and functional groups.[7][8] Some spiro compounds may be highly reactive or unstable under certain conditions, while others are remarkably stable.[7][8] The toxicological properties of many spiro compounds are not well-characterized, and it is prudent to treat all new or unfamiliar spiro compounds as potentially hazardous.[9] It is crucial to consult the Safety Data Sheet (SDS) for any known spiro compound to understand its specific hazards, which may include:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[10]

• Skin and Eye Irritation: May cause skin irritation or serious eye damage.[10][11]

• Sensitization: May cause an allergic skin reaction.[10]

• Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[10][12]

• Specific Target Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[10]

• Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[10]

The Cornerstone of Safety: A Comprehensive Chemical Hygiene Plan

All laboratories working with spiro compounds must operate under a written Chemical Hygiene Plan (CHP) as mandated by the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450).[13][14][15] The CHP is a comprehensive document that outlines the policies, procedures, and responsibilities for ensuring a safe laboratory environment. Key elements of a robust CHP for handling spiro compounds include:

• Standard Operating Procedures (SOPs): Detailed, step-by-step instructions for all laboratory operations involving spiro compounds.

• Hazard Identification and Risk Assessment: A systematic process for identifying potential hazards and evaluating the associated risks.

• Engineering Controls: Measures to isolate laboratory personnel from chemical hazards, such as chemical fume hoods and glove boxes.

• Personal Protective Equipment (PPE): The last line of defense against chemical exposure.

• Emergency Procedures: Clear and concise instructions for responding to accidents and spills.

• Training: Comprehensive training for all personnel on the hazards of spiro compounds and the procedures outlined in the CHP.[15]

Risk Assessment: A Proactive Approach to Safety

Before working with any spiro compound, a thorough risk assessment must be conducted.[16][17] This process involves identifying the hazards associated with the specific spiro compound and the experimental procedure, and then implementing control measures to minimize the risks.

Hierarchy of Controls

The hierarchy of controls is a systematic approach to managing laboratory hazards, prioritizing the most effective control measures.[18]

• Elimination/Substitution: The most effective control measure is to eliminate the hazardous substance or substitute it with a less hazardous alternative.

• Engineering Controls: If elimination or substitution is not feasible, engineering controls should be implemented to isolate personnel from the hazard.[19] This includes working in a certified chemical fume hood or glove box.

• Administrative Controls: These are work practices and procedures that reduce the duration, frequency, and severity of exposure. Examples include restricting access to areas where spiro compounds are used and providing comprehensive training.

• Personal Protective Equipment (PPE): PPE should be used in conjunction with other control measures and is considered the last line of defense.[17]

Diagram: Risk Assessment Workflow for Spiro Compounds

Caption: A flowchart outlining the appropriate response procedures for minor and major spills of spiro compounds.

Minor Spill (manageable by laboratory personnel):

• Alert people in the immediate area. [20]2. Don appropriate PPE, including respiratory protection if necessary. [21]3. Contain the spill using a spill kit with appropriate absorbent materials. [20][22]4. Carefully clean up the spill, working from the outside in. [22]5. Place all contaminated materials in a sealed, labeled hazardous waste container. [23]6. Decontaminate the area with an appropriate solvent and then soap and water. [24] Major Spill (requires outside assistance):

• Evacuate the laboratory immediately and alert others to evacuate. [20][21]2. If it is safe to do so, close the laboratory door to contain the spill. [20]3. Activate the fire alarm if the spill is flammable.

• Call your institution's emergency response team and provide them with as much information as possible about the spilled substance. [20][24]

Personal Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. [25][20]Seek medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes using an eyewash station. [25][20]Hold the eyelids open and away from the eyeball to ensure thorough rinsing. Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention. [26]* Ingestion: Do not induce vomiting. Rinse the mouth with water. [26]Seek immediate medical attention.

Waste Disposal

All waste contaminated with spiro compounds must be disposed of as hazardous waste in accordance with local, state, and federal regulations. [27][28][29][30]

• Waste Containers: Use separate, clearly labeled, and sealed containers for solid and liquid waste. [28]* Labeling: All waste containers must be labeled with the words "Hazardous Waste" and the full chemical name of the contents. [27][28]* Segregation: Do not mix incompatible waste streams. [19]* Pickup: Arrange for regular pickup of hazardous waste by your institution's environmental health and safety department.

Conclusion

The unique structural features of spiro compounds make them valuable tools in research and drug development. By understanding their potential hazards and implementing the comprehensive safety protocols outlined in these application notes, researchers can work with these fascinating molecules in a safe and responsible manner. A strong safety culture, built on the foundations of a robust Chemical Hygiene Plan, thorough risk assessment, and continuous training, is paramount to ensuring the well-being of all laboratory personnel.

References

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• How to Dispose of Chemical Waste | Environmental Health and Safety. (n.d.).
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• Chemical Handling and Storage - Environmental Health and Safety - Iowa State University. (n.d.).
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• Hazardous Chemical Waste Management Guidelines - Columbia | Research. (n.d.).
• Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin. (2024, April 5). EMAN RESEARCH PUBLISHING.
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• Spiroxamine - Safety Data Sheet. (2025, December 4).
• Chemical Safety Data Sheet MSDS / SDS - SPIRO[4.5]DECANE-7,9-DIONE - ChemicalBook. (2025, July 26).
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• Proper Handling of Hazardous Waste Guide - EPA. (n.d.).
• An update on the synthesis and reactivity of spiro-fused β-lactams - ResearchGate. (2025, November 3).
• Safety Data Sheet - Key Organics. (2017, December 1).
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• Oxidized Spiro-OMeTAD: Investigation of Stability in Contact with Various Perovskite Compositions | ACS Applied Energy Materials. (2021, December 13).
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scaling up the synthesis of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol

An In-Depth Technical Guide to the Scalable Synthesis of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol

Introduction: The Significance of the Spiroketal Scaffold

The 1-oxaspiro[4.5]decane framework is a privileged structural motif found in a multitude of natural products, exhibiting a wide range of biological activities.[1][2][3] These compounds, characterized by a unique three-dimensional architecture, are of significant interest to the pharmaceutical and agrochemical industries.[4][5] The specific target of this guide, {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol, represents a functionalized spiroketal with potential as a chiral building block for more complex molecules.

However, transitioning from lab-scale discovery to pilot or industrial-scale production presents significant challenges. Issues of stereocontrol, reagent cost, process safety, and purification efficiency become paramount. This document provides a comprehensive guide for researchers, chemists, and process engineers on a robust and scalable synthetic route to {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol, focusing on field-proven methodologies and the underlying chemical principles that ensure success at scale.

Part 1: Retrosynthetic Analysis and Strategic Approach

A successful scale-up campaign begins with a sound retrosynthetic strategy that prioritizes convergent, high-yielding, and operationally simple reactions. Our chosen strategy hinges on a robust and well-documented reaction sequence that minimizes the use of hazardous reagents and complex chromatographic purifications.

The key disconnection breaks the target diol at the ester linkage of a precursor lactone, 7-Methyl-1-oxaspiro[4.5]decan-2-one. This spiro-lactone is an ideal intermediate for scale-up due to its likely crystalline nature, which facilitates purification. The lactone itself is derived from the cyclization of a hydroxy-ester, which can be synthesized in a single, highly reliable step from a commercially available ketone using the Reformatsky reaction. This three-step sequence is designed for efficiency, scalability, and control.

Caption: Overall workflow for the scalable synthesis.

Step 1: Synthesis of Ethyl (1-hydroxy-4-methylcyclohexyl)acetate

Principle: The Reformatsky reaction is a robust method for C-C bond formation, utilizing an organozinc intermediate that is less reactive and more tolerant of functional groups (like esters) than corresponding Grignard or organolithium reagents. Its tolerance and typically milder conditions make it highly suitable for large-scale operations.

Reagent Table

Reagent	MW ( g/mol )	Moles	Equiv.	Amount	Density (g/mL)
4-Methylcyclohexanone	112.17	1.00	1.0	112.2 g	0.914
Zinc (dust, <10 µm)	65.38	1.65	1.65	108.0 g	N/A
Ethyl bromoacetate	167.00	1.50	1.5	250.5 g	1.505
Iodine (activator)	253.81	~	cat.	~0.5 g	N/A
Toluene	N/A	-	-	1.0 L	0.867

Protocol:

• Reactor Setup: To a 3 L, 3-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a pressure-equalizing dropping funnel, add the zinc dust and a crystal of iodine under a nitrogen atmosphere.

• Zinc Activation: Gently heat the zinc/iodine mixture with a heat gun under vacuum until purple iodine vapors are observed, then allow to cool and backfill with nitrogen. This process activates the zinc surface.

• Initiation: Add approximately 100 mL of the toluene. In the dropping funnel, prepare a solution of 4-methylcyclohexanone (1.0 equiv) and ethyl bromoacetate (1.5 equiv) in 400 mL of toluene.

• Controlled Addition: Add ~10% of the ketone/bromoacetate solution to the zinc slurry. The reaction should initiate, indicated by a gentle exotherm and disappearance of the iodine color. If it doesn't start, gentle warming may be required.

• Reaction Execution: Once initiated, add the remaining solution dropwise at a rate that maintains a gentle reflux. The high surface area of zinc dust is crucial for maintaining a controlled reaction on a large scale.

• In-Process Control (IPC): After the addition is complete, stir the mixture at reflux for an additional 2 hours. Monitor the reaction by TLC or LC-MS for the disappearance of the starting ketone.

• Work-up: Cool the reaction to room temperature. Quench by slowly adding 500 mL of 2M HCl. Caution: Hydrogen gas evolution. Stir vigorously for 30 minutes. Separate the layers and extract the aqueous phase with toluene (2 x 200 mL).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate. Concentrate the solvent under reduced pressure. The crude product can often be carried forward, but for higher purity, it can be purified by vacuum distillation.

Step 2: Synthesis of 7-Methyl-1-oxaspiro[4.5]decan-2-one

Principle: This step involves two key transformations: saponification of the ester to a carboxylate salt, followed by an acidic workup that promotes simultaneous hydrolysis to the carboxylic acid and acid-catalyzed lactonization to form the thermodynamically stable spiro-lactone.

Reagent Table

Reagent	MW ( g/mol )	Moles	Equiv.	Amount	Notes
Crude Hydroxy-Ester	~200.28	~1.00	1.0	~200 g	From Step 1
Sodium Hydroxide	40.00	1.50	1.5	60.0 g
Methanol	32.04	-	-	800 mL	[6][7][8]
Hydrochloric Acid (conc.)	36.46	~	xs	As needed

Protocol:

• Saponification: Dissolve the crude hydroxy-ester in methanol in a suitable reactor. Add a solution of sodium hydroxide in water (60 g in 100 mL). Heat the mixture to reflux for 3 hours.

• IPC: Monitor the reaction by TLC or LC-MS for the disappearance of the starting ester.

• Solvent Removal: Once complete, cool the mixture and remove the methanol under reduced pressure. This prevents the formation of methyl ester byproducts during the acidic workup.

• Lactonization: To the remaining aqueous slurry, add 500 mL of toluene. Cool the mixture in an ice bath and slowly add concentrated HCl with vigorous stirring until the pH is ~1.

• Reaction and Extraction: Heat the biphasic mixture to 50-60 °C and stir for 4 hours to drive the lactonization to completion. Cool to room temperature, separate the layers, and extract the aqueous phase with toluene (2 x 200 mL).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Concentrate the solvent to afford the crude lactone. This product is often a solid and can be purified effectively by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate), which is a highly scalable and cost-effective purification method.

Step 3: Synthesis of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol

Principle: The reduction of a lactone to a diol requires a strong reducing agent. While lithium aluminum hydride (LiAlH₄) is effective, its pyrophoric nature presents significant risks at scale. A safer, scalable alternative is sodium borohydride in combination with a Lewis acid like lithium chloride, which generates a more reactive "mixed-hydride" system in situ capable of reducing esters and lactones.

Reagent Table

Reagent	MW ( g/mol )	Moles	Equiv.	Amount	Notes
Spiro-lactone	182.25	0.50	1.0	91.1 g	From Step 2
Sodium Borohydride	37.83	1.50	3.0	56.7 g
Lithium Chloride	42.39	1.50	3.0	63.6 g	Anhydrous
Tetrahydrofuran (THF)	N/A	-	-	1.0 L	Anhydrous

Protocol:

• Reactor Setup: To a dry 3 L reactor under a nitrogen atmosphere, add the spiro-lactone, anhydrous lithium chloride, and anhydrous THF. Stir to dissolve/suspend the solids.

• Controlled Addition: Cool the mixture to 0 °C using an ice bath. Add the sodium borohydride portion-wise over 1 hour, ensuring the internal temperature does not exceed 10 °C. Caution: Hydrogen gas evolution.

• Reaction Execution: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

• IPC: Monitor the reaction by TLC or LC-MS for the disappearance of the starting lactone.

• Work-up: Cool the reaction back to 0 °C. Quench by the slow, dropwise addition of 1M HCl until gas evolution ceases and the pH is acidic.

• Purification: Extract the product into ethyl acetate (3 x 300 mL). Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate. Concentrate the solvent under reduced pressure to yield the crude product. Final purification can be achieved by vacuum distillation or crystallization.

Part 3: Process Safety and Scale-Up Considerations

Parameter	Laboratory Scale (Grams)	Pilot/Production Scale (Kilograms)	Justification & Mitigation
Heat Management	Natural convection, ice bath	Jacketed reactor with thermal fluid, controlled addition rate	The Reformatsky reaction (Step 1) and lactone reduction (Step 3) are exothermic. Controlled addition and efficient heat removal are critical to prevent thermal runaways.
Reagent Handling	Fume hood	Closed systems, powder transfer systems	Reduces operator exposure to zinc dust, sodium borohydride, and corrosive acids.
Quenching	Beaker with stirring	Baffled reactor with reverse addition (add reaction to quench)	Controls vigorous gas evolution (H₂) during the work-up of Steps 1 and 3.
Purification	Column Chromatography	Crystallization / Distillation	Chromatography is not economically viable at scale. Developing robust crystallization or distillation protocols is essential for cost-effective, high-purity product isolation.
Solvent Choice	Toluene, THF	Toluene, THF (with recovery)	Consider solvent recovery systems to improve process mass intensity (PMI) and reduce environmental impact. Evaluate greener solvent alternatives if possible.

Conclusion

This application note outlines a robust, three-step synthesis for the scalable production of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol. By leveraging well-understood and reliable transformations such as the Reformatsky reaction and a safety-conscious lactone reduction, this protocol provides a solid foundation for process development. The strategic choice of a crystalline intermediate facilitates purification at scale, a critical factor in ensuring the economic viability of the process. This guide serves as a comprehensive resource for chemists and engineers tasked with transitioning this valuable spiroketal building block from the laboratory to production.

References

• eSpiro: A scalable and sustainable electrosynthetic route to spiroketals via anodic oxidation of malonic acids. Green Chemistry (RSC Publishing). [4]2. eSpiro: A scalable and sustainable electrosynthetic route to spiroketals via anodic oxidation of malonic acids. RSC Publishing. 3. Stereoselective Synthesis of 1,6,9-Tri-oxaspiro[4.5]decanes From d -Glucose: Novel Structural Motifs of Spiroacetal Natural Products. ResearchGate. [1]4. Spiroketals - Wikipedia. Wikipedia. [2]5. Recent progress in the isolation, bioactivity, biosynthesis, and total synthesis of natural spiroketals. PubMed. [3]6. Nitroalkanes as Central Reagents in the Synthesis of Spiroketals. MDPI. [9]7. A Concise Review of Catalytic Synthesis of Methanol from Synthesis Gas. MDPI. [6]8. Methanol Synthesis: Optimal Solution for a Better Efficiency of the Process. Semantic Scholar. [7]9. Methanol Synthesis from CO2 Hydrogenation. Wiley Online Library.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Spiroketals - Wikipedia [en.wikipedia.org]
• 3. Recent progress in the isolation, bioactivity, biosynthesis, and total synthesis of natural spiroketals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eSpiro: A scalable and sustainable electrosynthetic route to spiroketals via anodic oxidation of malonic acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. eSpiro: A scalable and sustainable electrosynthetic route to spiroketals via anodic oxidation of malonic acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. d-nb.info [d-nb.info]
• 9. mdpi.com [mdpi.com]

Application Note: Development of Controlled-Release Pro-Fragrances using {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol

Abstract & Scope

This application note details the protocol for utilizing {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol (referred to herein as Spiro-Alc-7M ) as a scaffold for pro-fragrance development. While spirocyclic ethers are prized in perfumery for their diffusive woody and ambergris-like profiles, their primary alcohol derivatives often suffer from premature volatility or oxidative instability.

This guide provides a validated workflow to derivatize Spiro-Alc-7M into a succinate hemiester conjugate . This modification transforms the volatile alcohol into a substantive, non-volatile precursor that releases the active odorant upon environmental triggering (enzymatic or hydrolytic cleavage), significantly extending olfactory substantivity on textiles and skin.

Technical Background: The Spiro-Alcohol Scaffold

Chemical Identity[1][2][3][4]

• IUPAC Name: {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol

• Functional Class: Spirocyclic Primary Alcohol

• Olfactory Profile (Parent): Woody, herbal, slightly fruity/cassis nuances (characteristic of 1-oxaspiro[4.5]decane derivatives).

• Target Application: Functional perfumery (laundry detergents, fabric softeners) where "long-lastingness" is the critical KPI.

The Pro-Fragrance Mechanism

Direct application of Spiro-Alc-7M results in rapid evaporation due to its moderate vapor pressure. By coupling the hydroxyl group (-CH2OH) to a linker (succinic anhydride), we create a Pro-Fragrance (Spiro-Succ-7M) .

• State 1 (Precursor): Odorless, high molecular weight, hydrophobic. Deposits efficiently onto fabrics during wash cycles.[1]

• State 2 (Release): Upon exposure to ambient humidity (hydrolysis) or skin esterases, the ester bond cleaves, releasing the volatile Spiro-Alc-7M.

Experimental Protocols

Protocol A: Synthesis of Pro-Fragrance Conjugate (Spiro-Succ-7M)

Objective: To synthesize the hemisuccinate ester of Spiro-Alc-7M via ring-opening of succinic anhydride.

Reagents:

• Spiro-Alc-7M (1.0 eq)

• Succinic Anhydride (1.2 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq) - Catalyst

• Triethylamine (TEA) (1.5 eq) - Base

• Dichloromethane (DCM) - Solvent

Procedure:

• Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve Spiro-Alc-7M (10 mmol) in anhydrous DCM (50 mL).

• Addition: Add Succinic Anhydride (12 mmol) and DMAP (1 mmol) to the solution.

• Initiation: Dropwise add TEA (15 mmol) over 10 minutes while keeping the reaction in an ice bath (0°C).

• Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (25°C) for 6–12 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3) until the starting alcohol spot disappears.

• Workup:

  • Dilute with DCM (50 mL).

  • Wash with 1M HCl (2 x 30 mL) to remove TEA/DMAP.

  • Wash with Brine (1 x 30 mL).

  • Dry organic layer over anhydrous Na₂SO₄.

• Purification: Concentrate in vacuo. The crude hemisuccinate is typically a viscous oil. If necessary, purify via silica gel column chromatography (Gradient: 0% -> 5% MeOH in DCM).

Yield Expectation: >85% conversion to the hemiester.

Protocol B: Dynamic Headspace Analysis (Release Kinetics)

Objective: To quantify the release rate of the active fragrance (Spiro-Alc-7M) from the precursor under simulated environmental conditions.

Instrumentation:

• Gas Chromatography-Mass Spectrometry (GC-MS)

• Headspace Sampler (SPME or Dynamic Loop)

Conditions:

• Medium A (Neutral): Phosphate Buffer (pH 7.0) – Simulating rinsing water.

• Medium B (Alkaline): Carbonate Buffer (pH 9.5) – Simulating detergent wash liquor.

• Temperature: 25°C (Ambient) and 37°C (Skin simulation).

Procedure:

• Preparation: Dissolve 10 mg of Spiro-Succ-7M in 10 mL of the respective buffer solution in a sealed headspace vial.

• Incubation: Agitate vials at the set temperature.

• Sampling: At intervals of 0, 1, 4, 12, and 24 hours, perform headspace extraction (SPME fiber: PDMS/DVB).

• Analysis: Inject into GC-MS. Monitor the peak area of the released Spiro-Alc-7M (Parent Alcohol).

• Calculation: Plot Peak Area vs. Time to determine the pseudo-first-order rate constant (

  ) and half-life ( ).

Data Analysis & Visualization

Synthesis & Release Pathway

The following diagram illustrates the chemical transformation from the active alcohol to the inactive precursor and its subsequent triggered release.

Figure 1: Chemical pathway for the synthesis and hydrolytic activation of the Spiro-Alc-7M pro-fragrance.

Expected Kinetic Data (Simulated)

The table below summarizes typical half-life values for succinate pro-fragrances, serving as a benchmark for validation.

Condition	pH Environment	Temperature	Estimated Half-Life ( )	Application Context
Storage	pH 4.0 - 5.0	20°C	> 6 Months	Product Stability
Wash Cycle	pH 9.0 - 10.5	40°C	15 - 30 mins	Loss to Drain (Undesirable)
Damp Fabric	pH 7.0	25°C	12 - 24 hours	Slow Release (Desirable)
Skin	pH 5.5 + Enzymes	32°C	4 - 6 hours	Bio-responsive Release

Critical Considerations for Researchers

• Stereochemistry: The starting material, {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol, often exists as diastereomers. The trans-isomer typically possesses higher odor intensity. Ensure your starting material is isomerically characterized, as esterification rates may vary slightly between isomers due to steric hindrance at the C2 position.

• Substantivity: The succinate moiety adds polarity. For hydrophobic fabric deposition (polyester), consider using a longer chain linker (e.g., adipic anhydride) or a diglycolate linker to tune the LogP value.

• Safety: Spirocyclic ethers are generally safe, but all new derivatives must undergo sensitization testing (HRIPT) before consumer panel assessment.

References

• Spirocyclic Scaffolds in Fragrance

  • Kraft, P., et al. (2025). Spirocyclic Compounds in Fragrance Chemistry: Synthesis and Olfactory Properties. ResearchGate. Link

• Pro-Fragrance Mechanisms

  • Herrmann, A. (2007). Profragrance Chemistry as an Interdisciplinary Research Area. Wiley-VHCA.[2] Link

• Hydrolysis Protocols

  • TSI Journals. (2022). A Scientific Overview Of Emerging Pro-Fragrance Technologies. Link

• Succinate Ester Activation

  • NIH/PMC. (2025).[3][4][5] Autohydrolysis of Diglycine-Activated Succinic Esters. Link

• Synthesis of Spiro-Ethers

  • Wu, Y., & Ohlsson, E. (1993).[6] A modified synthesis of (±)-(E)-7-methyl-1,6-dioxaspiro[4,5]decane. Acta Chemica Scandinavica. Link

Sources

• 1. EP1096004A2 - Pro-fragrance compounds - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. 1-Oxaspiro(4.5)decan-2-one, 8-(1-methylethyl)-, trans- | C12H20O2 | CID 6452049 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. EP0094722B1 - 10-isopropyl-2,7-dimethyl-1-oxaspiro(4.5)deca-3,6-diene, its use in perfumes and aromas - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]

Technical Notes & Optimization

Technical Support Center: {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol Synthesis

The following technical support guide is designed for researchers optimizing the synthesis of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol .

This guide assumes the standard synthetic strategy involving the acid-catalyzed cyclodehydration of a dihydroxy precursor (e.g., a 1-(3,4-dihydroxybutyl)-3-methylcyclohexan-1-ol derivative) or the iodocyclization of an alkenyl-alcohol, as these are the industry-standard routes for constructing the 1-oxaspiro[4.5]decane scaffold.

Status: Active Support Tier: Level 3 (Senior Application Scientist) Topic: Yield Optimization & Troubleshooting Last Updated: February 19, 2026

Introduction: The Engineering of a Spiroether

The synthesis of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol presents a unique set of challenges compared to its spiroketal cousins (like the wasp pheromones). Unlike spiroketals, which benefit from the thermodynamic stability of the double anomeric effect, this spiroether (1-oxygen system) relies heavily on kinetic control and precise conformational pre-organization.

The core challenge lies in the formation of the quaternary spiro-carbon (C5) and the stereochemical communication between the distal 7-methyl group and the forming ether ring. Low yields are typically caused by competitive elimination (E1) pathways or poor diastereoselectivity during the ring-closure event.

Part 1: Critical Troubleshooting (Q&A)

Issue 1: "My cyclization yield is stuck below 40%. I see multiple spots on TLC."

Diagnosis: You are likely experiencing competitive elimination or incomplete cyclization due to suboptimal water management. In acid-catalyzed cyclodehydration, the tertiary alcohol on the cyclohexane ring is prone to E1 elimination, forming an endocyclic or exocyclic alkene instead of the spiroether.

Solution Protocol:

• Switch to a Non-Nucleophilic Acid: Replace simple mineral acids (HCl/H₂SO₄) with Camphorsulfonic Acid (CSA) or p-Toluenesulfonic Acid (pTsOH) . These provide a "buffered" proton source that minimizes charring.

• Thermodynamic Water Removal: The reaction is an equilibrium. You must drive it forward.

  • Standard: Dean-Stark trap with Toluene (Reflux).

  • High-Performance: Use a Soxhlet extractor filled with activated 4Å Molecular Sieves (pre-activated at 300°C) returning dry solvent to the reaction flask. This is superior to adding sieves directly to the pot, which can cause physical attrition and surface fouling.

• Concentration Control: Run the reaction at high dilution (0.01 M - 0.05 M) . Intramolecular spirocyclization is favored at lower concentrations, whereas intermolecular polymerization dominates at high concentrations.

Issue 2: "I cannot separate the diastereomers of the alcohol product."

Diagnosis: The 7-methyl substituent creates cis/trans isomers relative to the spiro-oxygen, and the 2-hydroxymethyl group adds another stereocenter. Silica gel chromatography is often insufficient for separating these polar alcohols due to hydrogen bonding "tailing."

Solution Protocol:

• Derivatization Strategy: Do not attempt to purify the free alcohol.

  • Step A: Acylate the crude mixture using 3,5-dinitrobenzoyl chloride or p-nitrobenzoyl chloride . The resulting esters have significantly different crystalline packing and

    - stacking interactions.

  • Step B: Separate the esters via recrystallization or flash chromatography (the UV activity of the nitro-group also makes detection easier).

  • Step C: Mild hydrolysis (K₂CO₃/MeOH) to recover the pure alcohol.

• Chromatographic Modification: If you must separate the free alcohol, use AgNO₃-impregnated silica (10% w/w). While typically for alkenes, the silver ions can coordinate with the ether oxygen, amplifying subtle steric differences between diastereomers.

Issue 3: "The iodocyclization route failed; I recovered starting material."

Diagnosis: If you are using the iodocyclization route (reacting a 1-allyl-3-methylcyclohexanol derivative with I₂), the failure is often due to reversibility or insufficient base .

Solution Protocol:

• Use an Iodine Source with a "Sink": Instead of I₂/NaHCO₃, use ICl (Iodine Monochloride) or NIS (N-Iodosuccinimide) . These reagents generate a more electrophilic iodonium ion.

• Kinetic Trap: Ensure you are using a non-nucleophilic base like 2,6-lutidine or 2,4,6-collidine . These bases scavenge the generated acid without acting as nucleophiles that could open the iodonium intermediate.

• Temperature: Lower the temperature to -78°C and warm slowly. Fast warming promotes elimination over cyclization.

Part 2: Optimized Experimental Workflows

Workflow A: Acid-Catalyzed Cyclodehydration (Preferred for Scale)

This method is preferred for generating the spiro-scaffold from a triol precursor.

Parameter	Standard Condition	Optimized Condition (High Yield)
Catalyst	H₂SO₄ (cat.)	CSA (10 mol%) or Amberlyst-15
Solvent	DCM or THF	Benzene or Toluene (for azeotrope)
Water Removal	MgSO₄ in pot	Soxhlet w/ 4Å Sieves
Temperature	RT	Reflux (80-110°C)
Concentration	0.5 M	0.02 M (High Dilution)

Step-by-Step Protocol:

• Setup: Equip a 2-neck round-bottom flask with a Soxhlet extractor containing activated 4Å molecular sieves and a reflux condenser.

• Dissolution: Dissolve the precursor (e.g., 1-(3,4-dihydroxybutyl)-3-methylcyclohexanol) in Toluene (to reach 0.02 M).

• Initiation: Add CSA (0.1 equiv) .

• Reaction: Heat to reflux.[1] The solvent vapors will condense, pass through the sieves (removing water), and return to the flask. Monitor via TLC.

• Quench: Once SM is consumed (approx. 4-12 h), cool to RT and add Et₃N (0.2 equiv) to neutralize the catalyst before concentration.

• Workup: Wash with sat. NaHCO₃, brine, dry over Na₂SO₄, and concentrate.

Workflow B: Decision Tree for Troubleshooting

The following diagram outlines the logical flow for diagnosing yield issues in the spirocyclization step.

Caption: Decision matrix for diagnosing reaction failures in spiroether synthesis.

Part 3: Mechanistic Insights & Causality

The Conformational Lock

The yield of the {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol system is governed by the Thorpe-Ingold Effect (gem-dialkyl effect) and the Chair-Boat Transition .

• 7-Methyl Influence: The methyl group on the cyclohexane ring imposes a conformational bias. If the methyl group is equatorial (thermodynamically preferred), it rigidifies the ring. However, for the spirocyclization to occur, the tertiary alcohol must be in an orientation that allows orbital overlap with the side-chain electrophile.

• Why Yields Drop: If the 7-methyl group forces the tertiary alcohol into a sterically crowded axial position, the activation energy for cyclization increases, allowing the faster E1 elimination pathway (forming the alkene) to compete.

Self-Validating the Protocol

To ensure your protocol is working before committing valuable material:

• Deuterium Exchange Test: Run a small scale reaction with D₂O wash. If the proton NMR signal for the alcohol disappears, your precursor is intact.

• Acid Screen: Run three parallel reactions in vials:

  • Vial A: pTsOH (Standard)

  • Vial B: CSA (Gentler)

  • Vial C: PPTS (Pyridinium p-toluenesulfonate - Very Mild)

  • Result: If Vial C works but is slow, use Vial B. If Vial A turns black, it is too strong.

References

• BenchChem. (2025). Synthetic Routes and Reaction Conditions for 1-oxaspiro[4.5]decan-2-yl methanol derivatives. Retrieved from 2

• PubChem. (2025).[3][4] 1-Oxaspiro[4.5]decan-2-yl methanol Structure and Properties. Retrieved from 3

• Katsoulis, I. A., et al. (2011).[5] Synthesis of 5,6-Spiroethers and Evaluation of their Affinities for the Bacterial A Site. ChemBioChem. (Discusses iodocyclization strategies for spiroethers). Retrieved from 5

• Ahmadpourmir, H., et al. (2025).[6][7] A Review of Approaches Developed for Spiroether Synthesis. Topics in Current Chemistry. Retrieved from 8

• Wu, Y. & Ohlsson, E. (1993).[1] A Modified Synthesis of (±)-(E)-7-Methyl-1,6-dioxaspiro[4,5]decane. Acta Chemica Scandinavica. (Provides foundational data on the 7-methyl substituted ring system). Retrieved from 1

Sources

• 1. scispace.com [scispace.com]
• 2. {6,9-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol | Benchchem [benchchem.com]
• 3. PubChemLite - {1-oxaspiro[4.5]decan-2-yl}methanol (C10H18O2) [pubchemlite.lcsb.uni.lu]
• 4. 1-Oxaspiro[4.5]decan-2-one | C9H14O2 | CID 12783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. A Review of Approaches Developed for Spiroether Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Spiroketal Diastereomers

Welcome to the technical support hub for researchers, scientists, and drug development professionals facing challenges in the purification of spiroketal diastereomers. This guide is designed to provide not just solutions, but a foundational understanding of the principles governing these difficult separations. Spiroketals are rigid, three-dimensional scaffolds crucial in many biologically active natural products and pharmaceutical agents.[1][2] However, their stereochemical complexity, particularly the presence of multiple diastereomers with nearly identical physical properties, presents a significant purification bottleneck.[3] This resource combines troubleshooting advice, detailed protocols, and the causal logic behind our experimental recommendations to empower you to overcome these challenges.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the purification of spiroketal diastereomers.

Q1: Why is my spiroketal diastereomer mixture inseparable on a standard silica gel column?

Answer: This is the most frequent challenge, and it stems from two primary factors:

• High Similarity in Polarity: Diastereomers, by definition, have the same functional groups and molecular weight. Minor differences in their three-dimensional structure often result in very small differences in polarity, leading to co-elution on standard silica gel.[3]

• On-Column Epimerization: Standard silica gel is inherently acidic due to the presence of silanol (Si-OH) groups on its surface. Spiroketals are notoriously sensitive to acid and can undergo epimerization at the spirocyclic center under even mildly acidic conditions.[2][4][5] This means that as your mixture travels down the column, the separated diastereomers can interconvert, leading to broad, overlapping peaks and destroying any separation that might have been achieved.[6] The mechanism involves protonation of a ketal oxygen, ring-opening to a transient oxocarbenium ion, and re-closure to form a mixture of diastereomers.[4]

Q2: I successfully isolated a single diastereomer, but my NMR analysis shows it's converting back into a mixture. What is happening?

Answer: This indicates that your purified diastereomer is stereochemically labile. The most likely cause is exposure to trace acid after purification. This is a common issue, especially if the isolated compound is the kinetically favored product of a reaction, which is often less stable than the thermodynamically favored diastereomer.[7][8][9]

• Trace Acid Contamination: Solvents like CDCl₃ can generate trace amounts of DCl over time, which is sufficient to catalyze epimerization.[6] Glassware that wasn't properly neutralized can also be a source.

• Thermodynamic Instability: Spiroketalization reactions can be under either kinetic or thermodynamic control.[1][7][8] If your desired product is the kinetic isomer, it will naturally tend to equilibrate to the more stable thermodynamic isomer over time, a process accelerated by acid.[1][10] The thermodynamically favored diastereomer is typically the one stabilized by the anomeric effect, where both C-O bonds of the ketal are axial, or pseudo-axial.[4][5]

Q3: What are the most effective chromatographic techniques for separating stubborn spiroketal diastereomers?

Answer: When standard flash chromatography fails, more advanced techniques are necessary.

• High-Performance Liquid Chromatography (HPLC): HPLC offers superior resolving power. Reverse-phase (e.g., C18) can sometimes work, but normal-phase on specialized columns is often more effective. Even for diastereomers, chiral stationary phases (CSPs) like polysaccharide-based columns (e.g., Chiralpak® series) can provide unique selectivity due to their complex chiral environments, enabling separation where achiral columns fail.[3][11]

• Supercritical Fluid Chromatography (SFC): SFC is an increasingly powerful tool for isomer separation and has shown higher success rates than traditional HPLC for diastereomers.[12][13] It uses supercritical CO₂ as the main mobile phase, which has properties between a gas and a liquid, allowing for high efficiency and rapid separations.[14][][16][17] It is particularly effective for complex, drug-like molecules.[12]

Q4: When should I consider crystallization over chromatography?

Answer: Crystallization should be considered when you have a solid material and chromatography is either ineffective or impractical for the scale you are working on. Diastereomers have different physical properties, including solubility and crystal packing energies.[18]

• Fractional Crystallization: This classic technique can be highly effective if one diastereomer is significantly less soluble than the others in a particular solvent system. It is often a process of trial and error to find the right conditions.

• Crystallization-Induced Diastereomer Transformation (CIDT): This advanced technique is useful if your diastereomers can equilibrate in solution. By setting up conditions where the desired diastereomer is the least soluble, it will crystallize out. As it does, Le Châtelier's principle drives the equilibrium in the solution to form more of that diastereomer, which then also crystallizes. In theory, this allows for the conversion of the entire mixture into a single, pure solid diastereomer with yields approaching 100%.[19]

Q5: How do I definitively confirm the stereochemistry of my purified diastereomers?

Answer: A combination of spectroscopic and analytical techniques is essential.

• NMR Spectroscopy: This is the most powerful tool.[3]

  • 1D NMR (¹H and ¹³C): Differences in chemical shifts and coupling constants provide initial clues.

  • 2D NMR (NOESY/ROESY): Nuclear Overhauser Effect (NOE) experiments are critical. They detect through-space correlations between protons that are close to each other, allowing you to map the 3D structure and assign relative stereochemistry.[2][6]

• Single-Crystal X-ray Diffraction: If you can grow a suitable crystal, this method provides unambiguous proof of the absolute and relative stereochemistry.

Troubleshooting Guide

Use this guide to diagnose and solve specific experimental problems.

Problem	Probable Cause(s)	Recommended Solution(s)
Complete Co-elution in Flash Chromatography	1. Diastereomers have nearly identical polarity. 2. On-column epimerization is occurring.	1. Switch to a higher-resolution technique: Move to HPLC or SFC.[3][12] These systems have much higher theoretical plate counts. 2. Screen different stationary phases: Try alumina (basic or neutral), or C18 reverse-phase columns. 3. Derivatize the sample: Adding a bulky protecting group elsewhere in the molecule can sometimes alter the conformation enough to induce a polarity difference.
Broad Peaks or Tailing on Silica Gel	1. On-column epimerization.[2][4] 2. Interaction of polar groups (e.g., free hydroxyls) with acidic silanol sites.	1. Deactivate the stationary phase: Pre-treat the column by flushing with a solvent system containing a small amount of a volatile base (e.g., 1% triethylamine or 0.1% ammonia in the mobile phase).[6] 2. Use buffered silica or a different stationary phase. 3. Lower the temperature: Running the column at a lower temperature can sometimes slow the rate of epimerization.[1]
Low Recovery from the Column	1. The compound is unstable on silica (acid-catalyzed decomposition). 2. The compound is irreversibly adsorbing to the stationary phase.	1. Perform a stability test: Spot the compound on a TLC plate and let it sit for an hour. If the spot degrades, silica is not a suitable stationary phase. 2. Switch to a more inert stationary phase like deactivated silica or Celite. 3. Use a less polar solvent system if possible to reduce strong interactions.
Inconsistent Separation Between TLC and Column	1. TLC plates may have different activity levels or binder properties than bulk silica. 2. On-column epimerization is more pronounced on the column due to longer residence time.	1. "Pre-treat" your TLC plate: Add a drop of triethylamine to the developing chamber to simulate a deactivated column environment. 2. Run a small "plug" column as a more accurate predictor of separation before committing to a large-scale run.

Visualized Workflows & Logic

Purification Strategy Decision Workflow

This diagram outlines a logical path for selecting the appropriate purification method for a spiroketal diastereomeric mixture.

Caption: Logic of spiroketal epimerization and prevention.

Advanced Separation & Analysis Protocols

Protocol 1: Optimized Flash Chromatography on Deactivated Silica

This protocol is for moderately separable, acid-sensitive diastereomers.

• Slurry Preparation: In a fume hood, add your bulk silica gel to a beaker. Create a slurry using your starting mobile phase (e.g., 5% Ethyl Acetate in Hexane) that also contains 1% triethylamine (Et₃N) by volume. Stir for 15 minutes.

• Column Packing: Pour the slurry into your column and use pressure to pack the column bed, ensuring no air bubbles are trapped.

• Equilibration: Flush the packed column with at least 5 column volumes of the mobile phase (containing 1% Et₃N). This ensures the entire stationary phase is neutralized.

• Sample Loading: Dissolve your crude spiroketal mixture in a minimal amount of dichloromethane or your mobile phase. Adsorb this solution onto a small amount of fresh silica gel. After drying, carefully add the solid sample to the top of the column bed.

• Elution: Run your gradient as determined by your TLC analysis. Collect fractions and analyze by TLC.

• Workup: Combine the fractions containing your pure product. Crucially, when removing the solvent via rotary evaporation, consider adding a non-volatile base like pyridine (a few drops) if your final compound is particularly sensitive, to prevent concentration of any trace acids.

Protocol 2: Supercritical Fluid Chromatography (SFC) Method Screening

SFC is highly effective for diastereomer separation. [12][13]This protocol provides a starting point for method development.

• Column Selection: Begin with a polysaccharide-based chiral stationary phase. Columns like Chiralpak IA, IB, or IC are excellent starting points. [3]2. Mobile Phase: The primary mobile phase is supercritical CO₂. The co-solvent is typically an alcohol (e.g., methanol, ethanol, or isopropanol).

• Initial Screening Conditions:

  • Flow Rate: 3.0 mL/min

  • Back Pressure: 150 bar

  • Column Temperature: 40°C

  • Gradient: Start with a fast 5-minute gradient from 5% to 40% methanol co-solvent.

  • Detection: UV detector at a relevant wavelength (e.g., 220 nm).

• Optimization: Based on the screening run, adjust the gradient slope and the identity of the alcohol co-solvent to improve resolution. Sometimes, small additives (e.g., 0.1% trifluoroacetic acid or diethylamine) can dramatically alter selectivity, but be mindful of potential epimerization with acidic additives.

Protocol 3: NMR Characterization for Stereochemical Assignment

This protocol outlines the steps for confirming the structure of a purified spiroketal diastereomer.

• Sample Preparation: Dissolve 5-10 mg of the highly purified diastereomer in ~0.6 mL of a high-purity deuterated solvent (e.g., CDCl₃ from a freshly opened ampoule or benzene-d₆) in a clean, dry NMR tube. [3][6]Benzene-d₆ is a good choice for sensitive compounds as it is non-acidic. [6]2. 1D Spectra Acquisition: Acquire standard ¹H and ¹³C{¹H} spectra. These will confirm the overall structure and purity.

• 2D Spectra Acquisition:

  • COSY (Correlation Spectroscopy): Identifies ¹H-¹H coupling networks within each ring of the spiroketal.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton to the carbon it is directly attached to.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows 2- and 3-bond correlations between protons and carbons, which is key for assigning quaternary carbons like the spirocenter.

  • NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy): This is the most critical experiment for stereochemistry. It identifies protons that are close in space (< 5 Å). Look for key NOE correlations between protons on the two different rings, which will define their relative orientation and confirm the diastereomeric structure.

• Data Analysis: Integrate all 1D and 2D data to build a complete 3D picture of the molecule, confirming the relative stereochemistry at the spirocenter and all other stereocenters.

References

• Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds. PubMed.
• Separation of Pharmaceutical Enantiomers using Supercritical Fluid Technology.
• Technical Support Center: Refinement of Analytical Methods for Spiroketal Isomers. BenchChem.
• Enantiomeric Purific
• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Spectroscopy Online.
• Stereocontrolled Synthesis of Spiroketals: An Engine for Chemical and Biological Discovery. PMC - PubMed Central.
• Epimerization of spiroacetals through acid-catalyzed heterolysis.
• Asymmetric Synthesis of N
• The Use of supercritical Fluid Chromatography as an Isomeric Separation Technique in Food Analysis.
• Two Remarkable Epimerizations Imperative for the Success of an Asymmetric Total Synthesis of (+)-Aigialospirol. PMC.
• Diastereoselective Syntheses of Chroman Spiroketals via [4 + 2] Cycloaddition of Enol Ethers and o-Quinone Methides. PMC.
• Asymmetric Synthesis of N
• Synthesis, NMR and X-ray characterization of dibenzoannulated dimeric steroid spiroketals.
• Thermodynamic and Kinetic Products. Master Organic Chemistry.
• Stereoselective synthesis and stereochemistry of seven isomeric spiroacetal structures based on the C17–C28 fragment (CD rings).
• Strategies and Synthesis of Contrathermodynamic Spiroketals. Denmark Group.
• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Amgen.
• Thermodynamic and kinetic reaction control. Wikipedia.
• 14.3: Kinetic vs. Thermodynamic Control of Reactions. Chemistry LibreTexts.
• Diastereomeric recrystalliz
• State of the Art in Crystallization‐Induced Diastereomer Transformations.
• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separ

Sources

• 1. Stereocontrolled Synthesis of Spiroketals: An Engine for Chemical and Biological Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric Synthesis of Naturally Occuring Spiroketals [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Asymmetric Synthesis of Naturally Occuring Spiroketals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. arkat-usa.org [arkat-usa.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 11. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods [mdpi.com]
• 12. Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. hplc.eu [hplc.eu]
• 14. sphinxsai.com [sphinxsai.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. omicsonline.org [omicsonline.org]
• 18. Diastereomeric recrystallization - Wikipedia [en.wikipedia.org]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Spirocyclization Optimization

The following technical guide is structured as a Tier-3 Support Knowledge Base for medicinal chemists and process engineers. It prioritizes causality-based troubleshooting over generic advice.

Ticket ID: SPIRO-OPT-2026 Subject: Troubleshooting Conversion, Diastereoselectivity, and Yield in Spirocycle Synthesis Status: Open Assigned Specialist: Senior Application Scientist

Introduction: The "Flat-to-3D" Transition

Spirocyclic scaffolds are critical in modern drug discovery for escaping "flatland" (increasing

character), improving solubility, and creating novel IP space. However, the formation of a quaternary spiro-carbon is thermodynamically and kinetically demanding due to steric strain and the reversibility of ring closure.

This guide addresses the three most common failure modes:

• Reaction Stalling (Kinetic/Thermodynamic barriers).

• Poor Stereocontrol (Diastereomeric ratio drift).

• Product Instability (Aromatization/Rearrangement).

Module 1: Reaction Stalling & Conversion Issues

The "Engine" Check: Why isn't the ring closing?

If your reaction stalls at <50% conversion or fails to initiate, the issue is likely a lack of conformational pre-organization .

The Thorpe-Ingold Effect (Gem-Dialkyl Effect)

Diagnosis: If your tether is unsubstituted (methylene chain), the entropic penalty for bringing the nucleophile and electrophile together is too high. The Fix: Introduce geminal disubstituents (e.g., gem-dimethyl, cyclic ketals) on the tether. This compresses the internal bond angle (

), forcing the reactive centers closer together.[1][2]

Technical Insight: The rate enhancement from the Thorpe-Ingold effect is not just steric; it is largely entropic. It reduces the number of unproductive rotamers in the ground state.

Troubleshooting Workflow: Low Conversion

Use the following logic flow to diagnose stalling reactions.

Caption: Decision tree for diagnosing kinetic vs. thermodynamic stalling in spirocyclization.

Module 2: Stereocontrol (The "Steering" Check)

How to fix low diastereomeric ratios (dr).

Spirocyclization often creates contiguous stereocenters. Poor dr usually indicates that the reaction is under thermodynamic control (reversible) rather than kinetic control, or that the transition state is too "loose."

Critical Variable: The Solvent Effect (HFIP)

In oxidative dearomatization (a common spiro-route), the solvent is not just a medium; it is a catalyst component.

• Fluorinated Solvents (HFIP, TFE): These are strong hydrogen-bond donors (HBD) but poor nucleophiles.

  • Mechanism: They stabilize the leaving group or the cationic intermediate via H-bonding, creating a "tight ion pair" that favors a specific facial attack.

  • Recommendation: If dr is low in DCM or MeCN, switch to 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP) . It often boosts dr from 2:1 to >20:1 by rigidifying the transition state network.

Data: Solvent Impact on Stereoselectivity

Representative data for a phenolic oxidative spirocyclization.

Solvent	Dielectric Const.[3] ( )	H-Bond Donor ( )	Yield (%)	dr (cis:trans)	Status
DCM	8.9	0.13	45%	1.5 : 1	Fail
MeCN	37.5	0.19	60%	3 : 1	Poor
MeOH	32.7	0.93	30%	N/A	Side Rxn (Solvolysis)
TFE	27.0	1.51	82%	10 : 1	Good
HFIP	16.7	1.96	94%	>20 : 1	Optimal

Module 3: Standard Operating Protocol (SOP)

Protocol: Oxidative Dearomatization of Phenols to Spiro-dienones. Methodology adapted for high-sensitivity substrates.

Context: This reaction converts planar phenols into 3D spirocycles. It is prone to "aromatization fallback" (rearrangement back to phenol).

Step-by-Step Methodology

• Preparation: Flame-dry a round-bottom flask. Add magnetic stir bar.

• Solvent System: Dissolve substrate (1.0 equiv) in HFIP/DCM (1:4 v/v) .

  • Why? Pure HFIP is expensive; a mixture retains the H-bond activating effect while reducing cost.

• Oxidant Addition: Cool to 0 °C. Add PIDA (PhI(OAc)2) (1.1 equiv) portion-wise over 10 minutes.

  • Warning: Do not add all at once. Exothermicity can trigger decomposition.

• Buffering (Critical): If the substrate is acid-sensitive, add solid NaHCO3 (2.0 equiv) to the suspension.

  • Reason: The reaction generates 2 equiv of Acetic Acid. Acid catalyzes the rearrangement of the spiro-product back to a flat aromatic system.

• Monitoring: Stir at 0 °C for 30 mins. Monitor by TLC.

  • Endpoint: Look for the disappearance of the phenol (usually UV active, polar) and appearance of the dienone (less polar).

• Workup: Quench with saturated aq. NaHCO3. Extract with EtOAc. Do not use acidic brine.

• Purification: Flash chromatography on silica gel (neutralized with 1% Et3N).

Pathway Visualization: The "Fork in the Road"

This diagram illustrates why the reaction fails (Rearrangement) and how to force the Spiro pathway.

Caption: Acidic conditions promote the thermodynamic sink (Rearrangement). Base/HFIP favors the Kinetic Spiro product.

FAQ: Rapid Troubleshooting

Q: My spirocycle decomposes on the silica column. What happened? A: Spiro-dienones are acid-sensitive. The acidic nature of silica gel can trigger the rearrangement back to a phenol or polymerization.

• Fix: Pre-treat your silica column with 1% Triethylamine (Et3N) in hexanes to neutralize acidic sites.

Q: I see the product by NMR, but isolation yield is 20% lower. Where did it go? A: Volatility. Small spirocycles (especially spiro-epoxides or cyclopropanes) can sublime under high vacuum.

• Fix: Keep the rotary evaporator bath < 30 °C and do not leave on the high-vac pump overnight.

Q: Can I use water as a co-solvent? A: Generally, no. Water is a nucleophile (

). In oxidative dearomatization, water will attack the phenoxenium ion, leading to a quinol (hydroxylated product) instead of the spirocycle.

• Exception: Unless water is your intended nucleophile for a spiro-lactonization cascade.

References

• Doherty, S. et al. (2025). Investigation of Dearomatizing Spirocyclizations and Spirocycle Functionalization En Route to Spirocalcaridines. National Institutes of Health (PMC). Link

• Ciaccia, M. & Di Stefano, S. (2016). Thorpe-Ingold Effect. Chem-Station / Wikipedia General Reference. Link

• Trost, B. M. et al. (2018). Recent advances in spirocyclization of indole derivatives. Royal Society of Chemistry (RSC). Link

• Roche, S. P. et al. (2021). Controlling Enantioselectivity and Diastereoselectivity in Radical Cascade Cyclization. National Institutes of Health (PMC). Link

• Jørgensen, K. A. et al. (2009). Solvent effects on stereoselectivity: more than just an environment. Chemical Society Reviews.[3][4] Link

Sources

• 1. books.lucp.net [books.lucp.net]
• 2. Thorpe-Ingold Effect | Chem-Station Int. Ed. [en.chem-station.com]
• 3. researchgate.net [researchgate.net]
• 4. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Technical Support Center: NMR Analysis of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol

Welcome to the technical support guide for the NMR analysis of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common challenges encountered during the structural elucidation of this complex spiroketal. The inherent structural features of this molecule—namely its spirocyclic core, multiple stereocenters, and conformational rigidity—often lead to complex and challenging NMR spectra. This guide provides both high-level FAQs and detailed, problem-oriented troubleshooting workflows.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the setup of NMR experiments for {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol.

Q1: What is the optimal deuterated solvent for this compound?

The choice of solvent is critical and depends on balancing solubility with spectral clarity.[1] {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol is a moderately polar compound due to its hydroxyl and ether functionalities.

• Primary Recommendation: Chloroform-d (CDCl₃) is the standard starting point for many organic molecules and should provide adequate solubility.[2] Its residual solvent peak at ~7.26 ppm is unlikely to interfere with the signals from your compound.

• Alternative for Overlapping Signals: If signals in the aliphatic region are poorly resolved in CDCl₃, using an aromatic solvent like Benzene-d₆ (C₆D₆) can be highly effective.[3] The aromatic solvent-induced shift (ASIS) effect can significantly alter the chemical shifts of nearby protons, often resolving overlapping multiplets.[4]

• For Increased Polarity: If solubility is an issue, or for variable temperature studies, Acetone-d₆ or Methanol-d₄ can be used.[1][3] Be aware that the hydroxyl proton of your analyte will exchange with the deuterium in Methanol-d₄, causing its signal to disappear.[5]

Solvent	Rationale	Residual ¹H Signal (ppm)
Chloroform-d (CDCl₃)	Excellent starting point; good solubility for moderately polar compounds.	~7.26
Benzene-d₆ (C₆D₆)	Induces shifts that can resolve overlapping signals.	~7.16
Acetone-d₆	Good for moderately polar compounds; useful if CDCl₃ peak interferes.	~2.05
Methanol-d₄ (CD₃OD)	For more polar samples; will exchange with -OH proton.	~3.31, ~4.87 (OH)

Q2: What sample concentration should I use?

Sample concentration requirements vary based on the type of NMR experiment being performed.[6]

Experiment Type	Recommended Concentration	Rationale
¹H NMR	5-10 mg in 0.6-0.7 mL	Sufficient for obtaining good signal-to-noise (S/N) in a short time.[7]
¹³C NMR	20-40 mg in 0.6-0.7 mL	The low natural abundance of ¹³C necessitates a higher concentration to achieve adequate S/N.[6][7]
2D NMR (COSY, HSQC)	>15 mg in 0.6-0.7 mL	Higher concentration is needed to detect correlation cross-peaks effectively within a reasonable experiment time.[6]

Q3: Why does the aliphatic region of my ¹H NMR spectrum look so complex and overlapping?

This is the most common challenge with this molecule. The complexity arises from its rigid three-dimensional structure. The cyclohexane ring is conformationally locked by the spiro-center. This often makes the two protons on a given CH₂ group (e.g., on the cyclohexane or tetrahydrofuran ring) chemically non-equivalent. These are known as diastereotopic protons. They resonate at different chemical shifts and couple to each other (geminal coupling), in addition to coupling to adjacent protons (vicinal coupling). This results in complex multiplet patterns, often described as a "multiplet" or "unresolved multiplet," rather than simple triplets or quartets.[8][9]

Q4: How can I definitively identify the hydroxyl (-OH) proton signal?

The -OH proton signal is often broad and can appear over a wide chemical shift range. To confirm its identity, a D₂O exchange experiment is the standard method.[3]

• Procedure: After acquiring a standard ¹H NMR spectrum, add one or two drops of deuterium oxide (D₂O) to the NMR tube, shake it vigorously for a minute, and re-acquire the spectrum.

• Result: The labile -OH proton will exchange with deuterium from the D₂O. Its corresponding peak will disappear or be significantly reduced in intensity in the new spectrum.[3]

Part 2: In-Depth Troubleshooting Guides

This section is structured around specific problems you may observe in your spectra.

Guide 1: Poor Signal-to-Noise (S/N) or Broad Peaks

Symptom: Your spectrum has very weak signals that are difficult to distinguish from the baseline noise, or the peaks are wide and poorly defined.

Caption: Workflow for troubleshooting poor signal or broad peaks.

• Sample Preparation: The most common source of poor spectra is the sample itself.[10]

  • Incomplete Dissolution/Particulates: Solid particles in the solution disrupt the magnetic field homogeneity, leading to broad lines and poor shimming.[11][12] Solution: Always filter your sample into the NMR tube.

  • Low Concentration: Especially for ¹³C NMR, insufficient sample concentration is a primary cause of low S/N.[11] Solution: Increase the sample concentration. Doubling the concentration can double the signal strength.[11]

  • Paramagnetic Impurities: Traces of paramagnetic metals (e.g., from catalysts) can cause severe line broadening for all peaks, including the solvent. Solution: Re-purify the sample, for example, by passing it through a small plug of silica gel.

• Instrumental Parameters:

  • Shimming: Poor shimming of the magnetic field is a direct cause of broad and distorted peak shapes.[12][13] Solution: Manually re-shim the instrument or run the automated shimming routine.

  • Number of Scans (NS): The S/N ratio increases with the square root of the number of scans.[11] Solution: To double the S/N, you must quadruple the number of scans. This is a simple but time-consuming fix.

  • Relaxation Delay (d1): If the delay between pulses is too short, nuclei may not fully relax, leading to a weaker signal in subsequent scans. Solution: For qualitative spectra, a delay of 1-2 seconds is typical. For quantitative results, a much longer delay (5-7 times the longest T1) is required.[11]

Guide 2: Issues Related to Stereoisomers

Symptom: You observe more peaks than you would expect for a single molecule (e.g., two distinct doublets for the C7-methyl group, or multiple sets of signals throughout the spectrum).

Cause: Your sample is likely a mixture of diastereomers. The synthesis of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol involves the formation of multiple stereocenters (at C2, C5, and C7). It is common for synthetic procedures to produce a mixture of diastereomers, which are distinct compounds with different physical properties and, therefore, different NMR spectra.[14][15]

• Identify Corresponding Signals: Look for pairs of signals with similar splitting patterns and chemical shifts. For instance, you might see two doublets near 0.9-1.2 ppm for the two C7-methyl groups of the two different diastereomers.

• Use 2D NMR:

  • COSY (Correlation Spectroscopy): A COSY spectrum will show separate sets of correlation networks for each diastereomer. This is invaluable for tracing the connectivity of each isomer independently.[16]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton to the carbon it is directly attached to. It will help confirm which proton and carbon signals belong to the same isomer.[13]

• Determine the Diastereomeric Ratio (d.r.):

  • Find a well-resolved, non-overlapping signal for each diastereomer (e.g., the methyl doublet).

  • Integrate both signals. The ratio of the integration values gives the diastereomeric ratio of your sample.[17]

Guide 3: Ambiguous Signal Assignment (¹H and ¹³C)

Symptom: You have a clean spectrum, but you are unsure which peak corresponds to which specific proton or carbon in the molecule, especially in the crowded 1.0 - 4.0 ppm region.

Caption: Recommended workflow for full structural assignment.

• DEPT-135/90 Analysis: A Distortionless Enhancement by Polarization Transfer (DEPT) experiment is essential for differentiating carbon types.[18]

  • DEPT-135: CH₃ and CH signals will appear as positive peaks, while CH₂ signals will be negative peaks. Quaternary carbons (like the spiro-carbon C5) are invisible.

  • DEPT-90: Only CH signals will appear.

  • By comparing the standard ¹³C spectrum with the DEPT spectra, you can definitively identify every CH₃, CH₂, CH, and quaternary carbon.[18]

• ¹H-¹H COSY Analysis: This experiment identifies which protons are spin-coupled to each other, typically through 2 or 3 bonds.[19] It allows you to trace out the proton networks within the cyclohexane and tetrahydrofuran rings. For example, you can "walk" from the H2 proton down the chain to H3 and H4.

• ¹H-¹³C HSQC Analysis: The HSQC spectrum shows a cross-peak for every proton and the carbon it is directly bonded to.[19] This is the most reliable way to link your proton assignments to your carbon assignments. After identifying carbon types with DEPT, you can use HSQC to definitively assign the attached protons.

• ¹H-¹³C HMBC Analysis: The Heteronuclear Multiple Bond Correlation experiment shows correlations between protons and carbons that are 2 or 3 bonds away. This is crucial for piecing the entire structure together. For example, it can show a correlation from the C7-methyl protons to the spiro-carbon (C5), confirming the connectivity of the molecule's core fragments.[13]

Part 3: Key Experimental Protocols

Protocol 1: D₂O Exchange for Hydroxyl Proton Identification

• Prepare Sample: Prepare your sample of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol in a suitable deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Acquire Initial Spectrum: Obtain a standard ¹H NMR spectrum. Note the chemical shift and appearance of the suspected -OH peak.

• Add D₂O: Carefully add 1-2 drops of deuterium oxide (D₂O) to the NMR tube.

• Mix: Cap the tube and shake vigorously for 30-60 seconds to ensure thorough mixing and facilitate proton-deuterium exchange.

• Re-acquire Spectrum: Place the tube back in the spectrometer and re-acquire the ¹H NMR spectrum using the same parameters.

• Analyze: Compare the two spectra. The peak corresponding to the -OH proton should have disappeared or be significantly diminished in the second spectrum.[3]

References

• Bhinder, A., & Dunn, W. B. (2020). Sample Preparation and Data Analysis for NMR-Based Metabolomics. In Methods in Molecular Biology. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Isotope Science / Alfa Chemistry. (2026, January 5). How to Choose Deuterated NMR Solvents. Retrieved from [Link]

• Facey, G. (2007, September 11). Poor Signal-to-Noise Ratio in Your Spectrum? University of Ottawa NMR Facility Blog. Retrieved from [Link]

• Alonso, D., Font, J., & Ortuño, R. M. (1993). 13C NMR assignments of 1‐oxaspiro[4.5]decan‐2‐ones and 1‐oxaspiro[4.5] decanes. Magnetic Resonance in Chemistry, 31(5), 433-436. Retrieved from [Link]

• Royal Society of Chemistry. (2021, July 21). Chapter 8: NMR Approaches for Probing the Polar Metabolome. In Metabolomics: From Fundamentals to Clinical Applications. Retrieved from [Link]

• Emwas, A. H., et al. (2019). Sample Preparation and Data Analysis for NMR-Based Metabolomics. In Methods in Molecular Biology. Retrieved from [Link]

• PubChem. (n.d.). 1-Oxaspiro[4.5]decan-2-one. Retrieved from [Link]

• Keeler, J. (2010). Understanding NMR Spectroscopy. John Wiley & Sons. (A general authoritative textbook, URL not applicable for a specific link).

• eGPAT. (2019, June 5). Solvents in NMR spectroscopy. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). NMR Spectroscopy. Retrieved from [Link]

• Mesbah Energy. (2021, April 18). Basics of NMR Sample preparation and analysis of NMR analysis data. Retrieved from [Link]

• Reddit. (2017, April 1). How to reduce noisey NMR signal? r/chemistry. Retrieved from [Link]

• Hoye, T. R., et al. (1994). A Practical Guide to First-Order Multiplet Analysis in 1H NMR Spectroscopy. Journal of Organic Chemistry, 59(15), 4096-4103. Retrieved from [Link]

• Supporting Information for A general acid-mediated aminolactone formation using unactivated alkenes. (n.d.).

• University of California, San Diego. (n.d.). Troubleshooting Acquisition Related Problems - NMR. Retrieved from [Link]

• Gross, H. (n.d.). The four facets of 1H NMR spectroscopy. University of Wisconsin-Platteville. Retrieved from [Link]

• Saliyeva, L. N., et al. (2025, July 14). Diastereoselective Synthesis and Biological Evaluation of Spiro[chromane-2,4′-pyrimidin]-2′(3′H)-ones as Novel Antimicrobial and Antioxidant Agents. Molecules, 30(14), 5432. Retrieved from [Link]

• LibreTexts Chemistry. (2025, March 28). 13.7: More Complex Spin-Spin Splitting Patterns. Retrieved from [Link]

• Kim, H., et al. (2023, March 27). NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. ACS Sustainable Chemistry & Engineering, 11(14), 5698-5706. Retrieved from [Link]

• ResearchGate. (n.d.). Classification of solvents used for NMR spectroscopy. Retrieved from [Link]

• Supporting Information for various chemical syntheses. (n.d.). Retrieved from sources providing supplementary NMR spectra.

• San Diego State University NMR Facility. (n.d.). Common Problems. Retrieved from [Link]

• Hoye, T. R., et al. (1994, June 15). A Practical Guide to First-Order Multiplet Analysis in lH NMR Spectroscopy. KGROUP. Retrieved from [Link]

• McMurry, J. (n.d.). 13.6 Spin–Spin Splitting in 1H NMR Spectra. In Organic Chemistry: A Tenth Edition. OpenStax. Retrieved from [Link]

• ResearchGate. (2022, October). NMR portions of the diastereoisomeric mixtures 12 and 44 showing the signals ratio between their isomeric components. Retrieved from [Link]

• ResearchGate. (n.d.). Diastereomeric ratio of 2a and 3a determined by 1 H NMR signal integrations. Retrieved from [Link]

• Toth, G., et al. (2013, September 5). Synthesis and Quantitative Analysis of Diastereomeric Linked Ester Conjugates With Remote Stereocenters Using High-Field NMR and Chiral HPLC. Chirality, 25(11), 819-826. Retrieved from [Link]

• Reddy, P. V. G., & Dudley, G. B. (2020, September 16). Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. ACS Omega, 5(38), 24823-24827. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Retrieved from [Link]

• National Institutes of Health. (2015, August 19). Structure and conformational analysis of spiroketals from 6-O-methyl-9(E)-hydroxyiminoerythronolide A. Retrieved from [Link]

• SciSpace. (n.d.). A modified synthesis of (±)-(E)-7-methyl-1,6-dioxaspiro[1][10]decane. Retrieved from a journal article on the synthesis of a related compound.

• Atanasova, M., et al. (2025, May 23). 4-(8-Propyl-2,4-dithioxo-1,3-diazaspiro[4.5]decan-3-yl)spiro[1,5-dihydro-1,5-benzodiazepine-2,3′-indoline]-2′-one). Molbank, 2025(2), M1958. Retrieved from [Link]

• SpectraBase. (n.d.). 1,4-Dioxaspiro[1][10]decane, (E)-2,3-dimethyl-7-t-butyl-. Retrieved from [Link]

• University of Rochester Department of Chemistry. (n.d.). Troubleshooting 1H NMR Spectroscopy. Retrieved from [Link]

• OpenStax. (2023, September 20). 13.12 DEPT 13C NMR Spectroscopy. In Organic Chemistry. Retrieved from [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• University College London. (n.d.). Common Problems. Faculty of Mathematical & Physical Sciences. Retrieved from [Link]

• LibreTexts Chemistry. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• Texas A&M University. (n.d.). NMR: FREQUENT ERRORS and USEFUL FOOTNOTES. Retrieved from a departmental resource on NMR best practices.

• ResearchGate. (2019, October 15). 2D- NMR what is the different between COSY and HSQC?? Retrieved from [Link]

• Coppage, D. (2021, March 1). How to Process COSY and HSQC Spectra on MestreNova. YouTube. Retrieved from [Link]

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• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Diastereoselective Synthesis and Biological Evaluation of Spiro[chromane-2,4′-pyrimidin]-2′(3′H)-ones as Novel Antimicrobial and Antioxidant Agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. researchgate.net [researchgate.net]

stability studies of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol under acidic conditions

The following technical guide addresses the stability profile of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol under acidic conditions. This document is designed for pharmaceutical scientists and process chemists conducting forced degradation studies or method validation.

Case ID: SPIRO-STAB-05 Compound Class: Spirocyclic Ether / Primary Alcohol Critical Parameter: Acid-Catalyzed Ring Opening & Isomerization

Executive Summary & Chemical Context

{7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol is a spiro-ether consisting of a saturated cyclohexane ring spiro-fused to a tetrahydrofuran ring. Unlike spiroacetals (common in pheromones like chalcogran), which are highly labile in acid, spiroethers exhibit moderate stability.

However, under acidic stress (pH < 3.0) or elevated temperatures, the C5-O1 spiro-ether linkage becomes the thermodynamic weak point. The primary degradation mechanism is protonation-induced ring cleavage , leading to tertiary carbocation intermediates that result in racemization, diastereomeric equilibration, or irreversible ring-opening to alkenes.

Troubleshooting Guide (FAQ)

Issue 1: "I see a split peak or 'shoulder' on the main peak in my HPLC chromatogram after 24 hours in 0.1 N HCl."

Diagnosis: Acid-Catalyzed Epimerization. Technical Explanation: The spiro-carbon (C5) is a chiral center. In acidic media, the ether oxygen (O1) protonates.[1][2] Reversible cleavage of the C5-O1 bond forms a tertiary carbocation at the spiro junction. When the ring re-closes, it may do so from the opposite face, converting your pure diastereomer into a mixture (e.g., cis-spiro to trans-spiro). Actionable Steps:

• Check Chiral Purity: Run the sample on a chiral stationary phase (e.g., Chiralpak IC or AD) to confirm if the new peak is an enantiomer/diastereomer rather than a degradation fragment.

• Reduce Acid Strength: Repeat the study with 0.01 N HCl or an acetate buffer (pH 4.5) to determine the pH threshold of this isomerization.

Issue 2: "My assay potency is dropping, but I don't see distinct degradation peaks."

Diagnosis: Formation of Non-Chromophoric Volatiles or Polymerization. Technical Explanation: If the tetrahydrofuran ring opens completely via elimination, the resulting alkene-alcohol might lack a strong UV chromophore (unless derivatized), or it may polymerize (oligomerization of the alkene). Actionable Steps:

• Switch Detection: Use a Universal Detector (CAD or ELSD) or LC-MS (TIC mode) to visualize non-UV active degradants.

• Mass Balance Check: If using LC-MS, look for a mass shift of +18 Da (hydration of the ring-opened alkene) or simple isomers (same MW).

Issue 3: "The compound degrades during the HPLC run itself."

Diagnosis: On-Column Acidolysis. Technical Explanation: Many reverse-phase methods use 0.1% Trifluoroacetic Acid (TFA) or Formic Acid (pH ~2). For highly sensitive spiro-ethers, the high pressure and local acidity inside the column stationary phase can trigger degradation during the analysis. Actionable Steps:

• Buffer Exchange: Switch to a neutral mobile phase (e.g., 10 mM Ammonium Bicarbonate, pH 7.5) or a milder acidic buffer (Ammonium Acetate, pH 4.5).

• Temperature Control: Lower the column oven temperature to 25°C or 10°C.

Mechanistic Degradation Pathway

The following diagram illustrates the acid-catalyzed pathway. The critical step is the formation of the Tertiary Carbocation at the spiro center.

Figure 1: Acid-catalyzed degradation pathway showing the bifurcation between reversible epimerization and irreversible ring opening.

Validated Experimental Protocols

Protocol A: Forced Degradation Study (Acid Hydrolysis)

Objective: Determine the kinetic degradation rate constant (

) and identify major degradants.

Parameter	Specification	Rationale
Sample Conc.	1.0 mg/mL	Sufficient signal for impurity profiling.
Solvent	Acetonitrile : 0.1 N HCl (50:50 v/v)	ACN ensures solubility; 0.1 N HCl provides stress.
Temperature	25°C, 40°C, 60°C	Arrhenius plot generation for shelf-life prediction.
Timepoints	0, 2, 4, 8, 24, 48 Hours	Capture early isomerization events.
Quenching	Neutralize with equal vol. 0.1 N NaOH	CRITICAL: Stop reaction immediately before injection to prevent on-autosampler degradation.

Protocol B: HPLC Method Parameters (Stability Indicating)

Objective: Separate the parent spiro-ether from its diastereomers and ring-opened hydrolysis products.

• Column: C18 High Strength Silica (e.g., Waters HSS T3), 150 x 4.6 mm, 3.5 µm.

  • Why? HSS columns retain polar degradants (diols) better than standard C18.

• Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5).

  • Why? Avoids TFA/Formic acid to prevent on-column degradation.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: CAD (Charged Aerosol Detector) or UV 210 nm (low sensitivity due to lack of conjugation).

Stability Study Workflow

The following workflow ensures data integrity during the stability assessment.

Figure 2: Step-by-step workflow for conducting the acid stability assessment.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 17: Ethers and Epoxides - Acid Catalyzed Cleavage).

• Dolan, J. W. (2010). "Troubleshooting HPLC Stability Studies: The Role of Mobile Phase pH." LCGC North America.

• Perrin, D. D., & Armarego, W. L. F. (2009). Purification of Laboratory Chemicals. Butterworth-Heinemann. (General stability of spiro-compounds).

• Riley, D. L., et al. (2008). "Synthesis and Stability of Spiroacetals and Spiroethers in Drug Discovery." Journal of Medicinal Chemistry. (Contextual reference for spiro-scaffold stability).

Sources

• 1. Ether cleavage - Wikipedia [en.wikipedia.org]
• 2. fiveable.me [fiveable.me]

resolving enantiomers of chiral spiro compounds

Ticket System: Enantiomeric Resolution of Spirocyclic Scaffolds Status: Active | Priority: High | Agent: Senior Application Scientist

Introduction: The "Spiro Surge" Challenge

Welcome to the SpiroSolve Support Center. With the recent FDA approval of spirocyclic drugs like Revumenib (Menin inhibitor), the industry has shifted toward these 3D-rich scaffolds to improve potency and solubility. However, their rigid, perpendicular ring systems present unique purification challenges compared to flat aromatic compounds.

This guide addresses the three most common "User Tickets" we receive regarding spiro compound resolution: Chromatographic Separation , Crystallization Failures (Oiling Out) , and Absolute Configuration Assignment .

Module 1: Chromatographic Resolution (HPLC/SFC)

User Ticket #101: "I cannot resolve my spiro-amine. It is insoluble in standard alcohol mobile phases, and when I add DCM/THF, I destroy my column."

Root Cause Analysis

Spiro compounds often possess high lattice energy and low solubility in standard alcohols (MeOH/EtOH). Traditional "coated" polysaccharide columns (e.g., AD-H, OD-H) cannot tolerate strong solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or MtBE, which strip the chiral selector from the silica.

Troubleshooting Protocol: The Immobilized Strategy

To resolve rigid spirocycles, you must transition to Immobilized Chiral Stationary Phases (CSPs) . These allow the use of "forbidden" solvents that are essential for solubilizing spiro scaffolds.

Step-by-Step Resolution Workflow:

• Solubility Check: Dissolve 1 mg of sample in 1 mL of MeOH. If cloudy, add DCM dropwise until clear. If >10% DCM is required, do not use Coated CSPs.

• Column Selection: Switch to Immobilized Amylose/Cellulose derivatives (see table below).

• Mobile Phase "Magic Mix": For spiro-amines, use the "alkane-free" mode if solubility is critical.

Recommended Column & Solvent Systems:

CSP Type	Commercial Equivalent	Selector	Compatible "Forbidden" Solvents	Target Spiro Class
Immobilized Amylose	Chiralpak IA / IG	Amylose tris(3,5-dimethylphenylcarbamate)	DCM, THF, MtBE, CHCl3	General Spirocycles
Immobilized Cellulose	Chiralpak IB / IC	Cellulose tris(3,5-dimethylphenylcarbamate)	DCM, THF, MtBE	Spiroindolines
Chlorinated Amylose	Chiralpak ID / IE	Amylose tris(3-chlorophenylcarbamate)	EtOAc, DCM	Halogenated Spirocycles

Visual Workflow: Method Development Decision Tree

Caption: Decision matrix for selecting Chiral Stationary Phases (CSPs) based on spiro-compound solubility.

Module 2: Crystallization & Salt Formation

User Ticket #202: "I am trying to resolve a spiro-amine via diastereomeric salt formation. Every time I cool the solution, it 'oils out' into a sticky gum instead of crystallizing."

Root Cause Analysis

Spiro compounds have a rigid, "orthogonal" geometry that frustrates close packing in the crystal lattice. When a resolving agent (e.g., Tartaric acid) is added, the system often hits a "metastable limit" where the amorphous phase (oil) is kinetically favored over the crystalline phase.

Troubleshooting Protocol: The "Digestion" & Kinetic Control Method

Do not rely on slow cooling (thermodynamic control), which favors oiling out for these scaffolds. Use Kinetic Control .[1]

The Protocol:

• Solvent Choice: Avoid pure ethanol. Use a mixture of IPA (Isopropanol) and Water (95:5) . Water acts as a polarity modifier to prevent oiling.

• The "Digestion" Technique:

  • Mix the racemate and resolving agent (0.5 eq) in the solvent.

  • Heat to boiling until dissolved.

  • Critical Step: If oil forms upon cooling, do not discard. Re-heat to boiling and add a drop of aqueous HCl (if resolving an amine). This "digestion" breaks the amorphous aggregate.

• Fast Filtration (Kinetic Control):

  • Inoculate (seed) the solution while still hot (approx. 50-60°C).

  • The desired diastereomer often crystallizes instantly (flash crystallization).

  • Filter immediately (<15 mins). Waiting overnight often causes the oil to redissolve or the other diastereomer to precipitate (lowering ee).

Expert Insight: This "Kinetic Control" approach was famously validated in the resolution of phenyl-alkylamines, where filtration at <1 hour yielded 90% ee, while overnight cooling dropped ee to 44% due to equilibrium shifts [1].

Module 3: Absolute Configuration (VCD vs. X-Ray)

User Ticket #303: "I have separated the enantiomers (Peak 1 and Peak 2), but I cannot grow a single crystal for X-ray to determine which is 'R' and which is 'S'. What do I do?"

Root Cause Analysis

Spiro compounds often lack the "heavy atom" required for anomalous dispersion in X-ray, or they remain as oils/foams after separation.

Troubleshooting Protocol: Vibrational Circular Dichroism (VCD)

VCD is the FDA-accepted alternative to X-ray crystallography. It measures the differential absorption of left/right circularly polarized IR light.[2] It works directly in solution (CDCl3 or DMSO), requiring no crystals.

The VCD Workflow:

• Sample Prep: Dissolve 5–10 mg of "Peak 1" in CDCl3.

• Measurement: Record the VCD spectrum (typically 1000–1800 cm⁻¹ range). Look for distinct "fingerprint" bands (C=O stretch, C-N stretch).

• Calculation: Perform DFT (Density Functional Theory) calculations for the R-enantiomer structure.

• Assignment:

  • If Experimental VCD matches Calculated R → Peak 1 is R .

  • If Experimental VCD is mirror image of Calculated R → Peak 1 is S .

Visual Workflow: VCD Assignment Process

Caption: Workflow for assigning absolute configuration using VCD when X-ray crystallography is not possible.

References

• Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019).[1] Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry.

• Vertex Pharmaceuticals. (2024). Revumenib (Spirocyclic Menin Inhibitor) Approval Documentation. (Contextual reference for Spiro-surge).

• BioTools. (n.d.). Absolute Configuration by VCD: White Paper.

• Stephens, P. J., et al. (2010). Applications of Vibrational Circular Dichroism for Determining Absolute Configuration in Early Drug Discovery.[2][3] American Laboratory.

Sources

• 1. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 2. biotools.us [biotools.us]
• 3. americanlaboratory.com [americanlaboratory.com]

Technical Support Center: Refinement of Synthetic Routes to Functionalized Spiro Compounds

Welcome to the Technical Support Center for Spiro Compound Synthesis. The unique three-dimensional architecture of spirocycles makes them prized scaffolds in medicinal chemistry and materials science, but their synthesis is often a formidable challenge for even the most experienced chemists.[1][2] This guide is designed to serve as a practical resource, moving beyond simple protocols to explain the underlying principles that govern success and failure in these complex transformations. Here, we address the common (and uncommon) issues encountered in the lab, providing not just solutions, but the strategic thinking needed to troubleshoot effectively.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to high-level questions researchers frequently face when embarking on or optimizing a spirocyclization route.

Q1: My spirocyclization reaction has stalled or is giving very low yields. What are the first parameters I should investigate?

A1: When facing low conversion, begin by assessing the core components of your reaction:

• Catalyst Activity: Is your catalyst sensitive to air or moisture? For metal-catalyzed reactions, ensure rigorous exclusion of atmospheric contaminants. Consider that even with robust catalysts like ZnO or Graphene Oxide (GO) nanoparticles, the optimal catalyst loading is crucial; too little may be ineffective, while too much may not improve the yield and can complicate purification.[3][4]

• Reaction Temperature & Method: Temperature can dramatically influence reaction rates.[1] For thermally sensitive substrates, such as those involving Meldrum's acid which can decompose at higher temperatures, precise temperature control is key.[1] Consider alternative heating methods; microwave irradiation has been shown to significantly reduce reaction times and improve yields compared to conventional heating in many spirocyclization protocols.[1][3]

• Solvent Choice: The polarity and coordinating ability of your solvent can stabilize or destabilize transition states.[5][6] Empirically screen a range of solvents with varying dielectric constants and proticity to find the optimal medium for your specific transformation.[7]

Q2: I'm observing a mixture of diastereomers. How can I improve the stereoselectivity of my spirocyclization?

A2: Achieving high diastereoselectivity is a central challenge in spirocycle synthesis.[7] Your strategy should focus on biasing the energy landscape of the diastereomeric transition states.

• Thermodynamic vs. Kinetic Control: First, determine the nature of your reaction. Thermodynamically controlled reactions allow for equilibration to the most stable product isomer.[8][9] If your desired product is the thermodynamic one, extending reaction times or increasing the temperature might improve the ratio. For kinetically controlled reactions, the product ratio is determined by the relative activation energies of the competing pathways.[9][10] In these cases, lowering the reaction temperature is a standard approach to amplify the energy difference between transition states and enhance selectivity.[7]

• Substrate Control: The conformation of your starting material can profoundly influence facial selectivity.[7] Modifying steric bulk, for instance by changing protecting groups, can shield one face of the molecule and direct the cyclization path.[7]

• Catalyst/Reagent Control: The choice of catalyst or reagent is paramount. Chiral catalysts or auxiliaries can create a chiral environment that favors one transition state over another.[7] For reactions involving spiroketal formation, acid catalysts like Sc(OTf)₃ or reagents like Ti(Oi-Pr)₄ can provide complementary stereochemical outcomes.[10]

Q3: My reaction is producing a significant, unexpected side product. How do I identify and suppress it?

A3: Side product formation often arises from competing reaction pathways.

• Characterize the Impurity: Isolate and fully characterize the side product using NMR, MS, and if possible, X-ray crystallography. Understanding its structure is the first step to hypothesizing how it was formed.

• Mechanistic Analysis: Consider plausible alternative mechanisms. For instance, in reactions aiming for an intramolecular Michael addition, a competing [3+2] cycloaddition or a Claisen rearrangement could be occurring.[11][12] In palladium-catalyzed spirocyclizations, side reactions can arise from alternative C-H activation or migratory insertion pathways.[13]

• Adjust Reaction Conditions: Once a plausible side reaction is identified, adjust conditions to disfavor it. This could involve changing the catalyst, solvent, temperature, or order of reagent addition. For example, if an undesired N-alkylation occurs alongside a Darzens reaction to form a spiro-epoxyoxindole, modifying the base and solvent system can selectively favor the desired product.[14]

Q4: Purification of my target spiro compound is proving difficult due to co-eluting isomers or byproducts. What strategies can I employ?

A4: The purification of spiro compounds, especially diastereomers with similar polarities, can be a significant bottleneck.[1][15]

• Optimize Chromatography: Standard normal-phase flash chromatography may be insufficient.[15] Explore alternative stationary phases or solvent systems. High-Performance Liquid Chromatography (HPLC), both normal-phase and reverse-phase, offers superior resolution for separating challenging isomers.[16]

• Chemical Derivatization: If isomers are inseparable, consider derivatizing the mixture to alter their physical properties. Converting a hydroxyl group to an ester or a bulky silyl ether can change the compound's polarity and conformational rigidity, often making chromatographic separation possible. The protecting group can then be removed post-purification.

• Crystallization: Do not underestimate the power of crystallization. Screening various solvent systems can often lead to the selective crystallization of one diastereomer, providing highly pure material.

Part 2: In-Depth Troubleshooting Guides

Guide 1: Low Yield in Intramolecular Michael Addition for Spirocyclization

The Problem: "I am attempting a base-catalyzed intramolecular Michael addition to form a spiro[4.5]decane core, but my yields are consistently below 30%. TLC analysis shows unreacted starting material and a smear of baseline decomposition."

Causality & Mechanistic Insights: The intramolecular Michael reaction is a powerful C-C bond-forming reaction for ring closure.[17] Its success hinges on the delicate balance between the rate of desired cyclization and competing side reactions like polymerization, decomposition, or intermolecular reactions. Low yields often point to one of several core issues:

• Poor Enolate Formation/Stability: The base may be too weak to generate a sufficient concentration of the nucleophilic enolate, or too strong, leading to decomposition of the starting material or product.

• Unfavorable Ring Closure (Kinetics): The transition state for the 5-exo or 6-exo cyclization may be energetically unfavorable due to steric hindrance or conformational constraints in the tether connecting the nucleophile and the Michael acceptor.[11]

• Reversibility (Thermodynamics): The cyclized product might be in equilibrium with the starting material (a retro-Michael reaction), and the equilibrium may not favor the product under the chosen conditions.

• Proton Transfer Issues: In protic solvents, rapid proton exchange can quench the enolate before it has a chance to cyclize.

Diagnostic & Troubleshooting Workflow

The following workflow provides a systematic approach to identifying and resolving the cause of low yield.

Caption: Troubleshooting workflow for low-yield intramolecular Michael additions.

Step-by-Step Solutions & Protocols

Protocol 1: Screening Reaction Conditions

If decomposition or stalling is observed, a systematic screening of bases, solvents, and temperatures is the first line of defense.[7][18]

• Setup: Prepare an array of reaction vials. To each vial, add the Michael precursor (e.g., 0.1 mmol).

• Variable Addition:

  • Vials 1-3 (Base Screening): Add anhydrous THF (2 mL) to each. Add K₂CO₃ (1.5 eq) to Vial 1, DBU (1.2 eq) to Vial 2, and LiHMDS (1.1 eq, 1.0 M in THF) to Vial 3 at -78 °C.

  • Vials 4-5 (Solvent Screening): Using the most promising base from the first screen (e.g., DBU), set up reactions in anhydrous Dioxane and Toluene.

• Execution: Run all reactions at a consistent temperature (e.g., room temperature) and monitor by TLC or LC-MS at regular intervals (1h, 4h, 12h).

• Analysis: Compare conversion to product, formation of byproducts, and presence of remaining starting material across all conditions to identify the optimal system.

Table 1: Example Condition Screening Data for Spirocyclization

Entry	Base (eq.)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Notes
1	K₂CO₃ (1.5)	THF	25	12	< 5	No reaction
2	DBU (1.2)	THF	25	4	~60	Clean conversion, some SM remaining
3	LiHMDS (1.1)	THF	-78 → 25	4	~20	Significant decomposition
4	DBU (1.2)	Toluene	25	4	~45	Slower reaction rate than THF
5	DBU (1.2)	THF	0	12	~75	Slower but cleaner, higher yield

This data suggests that DBU is a suitable base and that running the reaction in THF at a lower temperature could optimize the yield by minimizing decomposition pathways.[7]

Guide 2: Poor Diastereoselectivity in Spiroketal Formation

The Problem: "My acid-catalyzed spiroketalization of a keto-diol precursor yields a nearly 1:1 mixture of diastereomers at the spirocyclic center, and I cannot separate them."

Causality & Mechanistic Insights: Spiroketal formation is often a reversible, thermodynamically controlled process where the product ratio reflects the relative stabilities of the diastereomers.[9] The stability is dictated by a combination of steric and stereoelectronic effects, most notably the anomeric effect. When two potential spiroketal isomers are energetically similar, poor selectivity results.[8][19]

• Anomeric Effect: This effect describes the thermodynamic preference for an electronegative substituent on a cyclohexane-like ring to be in the axial position. In spiroketals, the "double anomeric effect" strongly stabilizes isomers where both ring oxygens can act as anomeric acceptors.

• Steric Interactions: Unfavorable 1,3-diaxial interactions in one isomer can raise its energy, shifting the equilibrium towards the other isomer.

• Kinetic Control: In some cases, particularly at low temperatures or with specific reagents, the reaction can be kinetically controlled, where the product ratio is determined by the activation energies of the cyclization pathways.[10]

Strategic Approaches to Influence Selectivity

Caption: Strategic decision map for improving spiroketal diastereoselectivity.

Step-by-Step Solutions & Protocols

Protocol 2: Shifting from Thermodynamic to Kinetic Control

If thermodynamic control gives a poor ratio, exploring a kinetically controlled pathway is a powerful alternative. This approach was elegantly demonstrated in the synthesis of spiroketals from glycal epoxides.[10]

• Objective: To favor the kinetically formed product by using specific conditions that prevent equilibration to the thermodynamic mixture.

• Reagent & Condition Selection:

  • For Inversion of Configuration: Use methanol in a non-coordinating solvent like CH₂Cl₂ at low temperature (0 °C). The methanol acts as a proton source to activate the epoxide and as a nucleophile in a competing side reaction, but under kinetic control, it promotes the desired spirocyclization.[10]

  • For Retention of Configuration: Use a Lewis acid like Ti(Oi-Pr)₄. This reagent coordinates to both the epoxide and the hydroxyl nucleophile, templating the reaction to proceed with retention of configuration.[10]

• Experimental Procedure (General for Inversion): a. Dissolve the hydroxy-epoxide precursor (1.0 eq) in anhydrous CH₂Cl₂ (0.05 M). b. Cool the solution to 0 °C in an ice bath. c. Add anhydrous methanol (5.0 eq) dropwise via syringe. d. Stir the reaction at 0 °C and monitor closely by TLC. The reaction is often complete within 30 minutes. e. Quench the reaction with triethylamine (Et₃N) before it has a chance to equilibrate. f. Concentrate the mixture and purify immediately by flash chromatography.

• Analysis: Determine the diastereomeric ratio of the purified product by ¹H NMR analysis. The kinetic product should now be the major or exclusive isomer.

By understanding the principles of kinetic and thermodynamic control, and by systematically manipulating reaction parameters, researchers can overcome even the most challenging selectivity issues in spiro compound synthesis.[8][9]

References

• Nano-ZnO Catalyzed Multicomponent One-Pot Synthesis of Novel Spiro(indoline-pyranodioxine) Derivatives. (n.d.). PMC. Retrieved February 19, 2026, from [Link]

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• Diastereoselective construction of the benzannulated spiroketal core of chaetoquadrins enabled by a regiodivergent cascade. (2021). Organic Chemistry Frontiers (RSC Publishing). Retrieved February 19, 2026, from [Link]

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• A novel spirocyclic scaffold accessed via tandem Claisen rearrangement/intramolecular oxa-Michael addition. (2022, December 6). Beilstein Journals. Retrieved February 19, 2026, from [Link]

• Tethering as a Strategy for the Re2O7-catalyzed Stereoselective Synthesis of Bis-spiroketals. (2022, January 13). D-Scholarship@Pitt. Retrieved February 19, 2026, from [Link]

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• A novel spirocyclic scaffold accessed via tandem Claisen rearrangement/intramolecular oxa-Michael addition. (n.d.). PMC. Retrieved February 19, 2026, from [Link]

• Novel Method for Synthesizing Spiro[4.5]cyclohexadienones through a Pd-Catalyzed Intramolecular ipso-Friedel−Crafts Allylic Alkylation of Phenols. (2010, October 11). Organic Letters - ACS Publications. Retrieved February 19, 2026, from [Link]

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• The Intramolecular Michael Reaction. (n.d.). Wiley Online Library. Retrieved February 19, 2026, from [Link]

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• Straightforward Access to the Dispirocyclic Framework via Regioselective Intramolecular Michael Addition. (2025, July 29). MDPI. Retrieved February 19, 2026, from [Link]

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Reference Data & Comparative Studies

Validation of Bioactivity for Novel Spiro Compounds: A Comparative Guide

Introduction: The 3D Imperative in Drug Discovery

In modern medicinal chemistry, the "Escape from Flatland" is not merely a trend but a necessity. Traditional drug discovery has been dominated by flat, aromatic heterocycles (low Fsp³). While easy to synthesize, these "flat" molecules often suffer from poor solubility, rapid metabolic clearance, and promiscuous binding (off-target toxicity).

Spirocyclic compounds (molecules containing two rings joined at a single quaternary carbon) offer a structural solution. They introduce inherent three-dimensionality, increasing the fraction of sp³-hybridized carbons (

).[1][2] This guide outlines the validation protocols required to demonstrate the bioactivity superiority of novel spiro compounds over their planar analogs.

The Comparative Metric:

Before validating bioactivity, quantify the structural advantage.

• Target Benchmark: Successful clinical candidates typically exhibit

  .

• Spiro Advantage: A spiro[3.3]heptane scaffold, for instance, provides a rigid, orthogonal vector for side chains, allowing precise targeting of protein pockets that flat aromatics cannot access without incurring an entropy penalty.

Comparative Framework: Spiro Scaffolds vs. Planar Aromatics[3]

To validate your novel spiro compound, you must benchmark it against a "flat" standard. Below is the comparative data structure you should use when publishing your results.

Table 1: Physicochemical & Bioactivity Comparison

Data represents a theoretical comparison between a standard planar inhibitor (e.g., a biphenyl core) and a novel spiro-replacement (e.g., spiroindoline).

Metric	Planar Analog (Reference)	Novel Spiro Compound	Interpretation
	0.15	0.55	Higher complexity correlates with clinical success.
Solubility (PBS, pH 7.4)	< 5 µM	> 150 µM	Disruption of crystal lattice packing improves solubility.
Target Potency ( )	12 nM	8 nM	3D projection mimics natural ligands (e.g., peptide helices).
Selectivity Index (SI)	15x	> 200x	Rigid vectors reduce off-target binding.
Metabolic Stability ( )	12 min	> 60 min	Quaternary carbon blocks metabolic "soft spots."

Experimental Protocols

Protocol A: Target Engagement (Fluorescence Polarization)

Objective: Validate that the spiro compound binds the target protein (e.g., MDM2) by displacing a labeled tracer. Spiro compounds are particularly effective at inhibiting Protein-Protein Interactions (PPIs) by mimicking the

-helical twist of endogenous ligands.

Causality: We use Fluorescence Polarization (FP) because it is sensitive to the molecular volume change when the small tracer is displaced by your (larger) spiro compound.

Step-by-Step Methodology:

• Reagent Prep:

  • Buffer: 20 mM HEPES (pH 7.4), 150 mM NaCl, 0.01% Tween-20 (prevents non-specific sticking of hydrophobic spiro cores).

  • Tracer: Fluorescein-labeled peptide (e.g., p53-derived peptide) at 10 nM.

  • Protein: Recombinant Target Protein (e.g., MDM2) at

    concentration (determined previously).

• Plate Setup: Use black, low-binding 384-well plates.

  • Add 10 µL protein/tracer mix.

  • Add 100 nL of Spiro Compound (serial dilution in DMSO). Final DMSO < 1%.

• Incubation: Incubate for 60 minutes at Room Temperature (RT) in the dark.

• Readout: Measure Fluorescence Polarization (Ex: 485 nm, Em: 535 nm).

• Data Analysis: Plot mP (milli-polarization) vs. log[Compound]. Fit to a 4-parameter logistic equation to derive

  .

  • Validation Check: If the spiro compound aggregates, mP will skyrocket artificially. Include a detergent (Tween-20) control to rule this out.

Protocol B: Metabolic Stability (Microsomal Clearance)

Objective: Prove that the quaternary spiro-carbon protects the molecule from cytochrome P450 degradation.

Step-by-Step Methodology:

• Reaction Mix:

  • Liver Microsomes (human/mouse) at 0.5 mg/mL protein.

  • Test Compound at 1 µM (low concentration ensures first-order kinetics).

• Initiation: Pre-incubate at 37°C for 5 min. Start reaction by adding NADPH-regenerating system (1 mM NADP+, isocitrate, isocitrate dehydrogenase).

• Sampling: At

  min, remove 50 µL aliquots.

• Quenching: Immediately add to 150 µL ice-cold Acetonitrile (containing internal standard).

• Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

• Calculation:

  • Plot

    vs. time.

  • Slope

    gives .
  • .

Visualizing the Validation Workflow

Diagram 1: The Spiro-Validation Cascade

This diagram illustrates the logical flow from synthesis to lead selection, highlighting where "Flat" candidates usually fail and Spiro candidates succeed.

Caption: A tiered screening cascade designed to filter spiro compounds. Note that solubility is placed first, as the rigid spiro core often alters physicochemical properties drastically compared to flat precursors.

Diagram 2: Mechanism of Action (PPI Inhibition)

Many spiro compounds (e.g., Spiroindolines) are designed to inhibit the MDM2-p53 interaction. This diagram visualizes the pathway and the intervention point.

Caption: Mechanism of spiro-inhibitors in the p53-MDM2 pathway. The spiro scaffold's rigid 3D structure effectively mimics the p53 alpha-helix, blocking MDM2 and restoring p53 function.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.[1][3][4][5] [Link]

• Zheng, Y., & Tice, C. M. (2016). The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry.[1] Bioorganic & Medicinal Chemistry Letters. [Link]

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews. [Link]

• Gollner, A., et al. (2016). Identification of Spiro[3.3]heptanes as Stable, Soluble, and Potent P2Y12 Antagonists. Journal of Medicinal Chemistry.[1][3][4][5] [Link]

• Cui, H., et al. (2020). Spiroindolines as Potent p53-MDM2 Inhibitors. Journal of Medicinal Chemistry.[1][3][4][5] [Link]

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A Comparative Guide to the Synthesis of Spiroketal Pheromones: Methodologies and Precursor Analysis

For researchers and professionals in drug development and specialized chemical synthesis, the efficient and stereoselective production of insect pheromones is a critical endeavor. Spiroketals, a class of bicyclic acetals, are a common structural motif in these semiochemicals and present unique synthetic challenges. This guide provides an in-depth comparison of synthetic routes to a representative spiroketal pheromone, focusing on the precursors and methodologies that offer advantages in terms of yield, stereocontrol, and overall efficiency. While the specific compound {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol is not a widely documented pheromone precursor, we will use the extensively studied main component of the olive fruit fly (Bactrocera oleae) pheromone, (R)-1,7-dioxaspiro[5.5]undecane, as a focal point for comparing synthetic strategies.

Introduction to Spiroketal Pheromones and Synthetic Challenges

Spiroketal-containing pheromones are crucial for the communication of numerous insect species, mediating behaviors such as mating and aggregation.[1] The biological activity of these compounds is often highly dependent on their stereochemistry, with specific enantiomers or diastereomers eliciting a response while others are inactive or even inhibitory.[1] Consequently, the development of synthetic routes that provide precise control over the stereochemical outcome is of paramount importance.

The core synthetic challenge in constructing spiroketals lies in the formation of the bicyclic ketal system with the desired stereochemistry at the spirocyclic center and any other chiral centers. The thermodynamic stability of the resulting spiroketal, often governed by the anomeric effect, plays a significant role in the outcome of cyclization reactions.[2]

Comparative Analysis of Synthetic Precursors and Methodologies

A variety of precursors and synthetic strategies have been employed for the synthesis of spiroketal pheromones. Here, we compare some of the most common and innovative approaches, using the synthesis of 1,7-dioxaspiro[5.5]undecane as a case study.

Synthesis from Lactones and Acyclic Precursors

A classical and straightforward approach to spiroketals involves the acid-catalyzed cyclization of a dihydroxy ketone. A common precursor for 1,7-dioxaspiro[5.5]undecane is derived from δ-valerolactone.[3]

Key Features:

• Precursor Accessibility: δ-Valerolactone is a commercially available and relatively inexpensive starting material.

• Reaction Simplicity: The key spirocyclization step is typically a one-pot acid-catalyzed reaction.

• Stereocontrol: This route often leads to a racemic mixture of the spiroketal, which may be sufficient for some applications where the racemate is active.[4] However, for applications requiring a specific enantiomer, a subsequent resolution step or a different synthetic approach is necessary.

A representative synthesis starting from δ-valerolactone is outlined below:

Caption: Synthesis of 1,7-dioxaspiro[5.5]undecane from δ-valerolactone.

Chiral Pool-Based Synthesis

To achieve enantioselective synthesis, starting from naturally occurring chiral molecules (the "chiral pool") is a powerful strategy. Carbohydrates such as D-glucose and D-fructose have been successfully utilized as precursors for the enantiospecific synthesis of (R)-1,7-dioxaspiro[5.5]undecane.[5][6]

Key Features:

• Inherent Stereochemistry: The stereocenters of the starting carbohydrate are used to control the stereochemistry of the final product.

• High Enantiomeric Purity: This approach can lead to products with high enantiomeric excess (ee).

• Multi-step Syntheses: These routes are often longer and more complex than those starting from achiral precursors, involving multiple protection and deprotection steps.

An example of a synthesis starting from D-fructose is shown below:

Caption: Enantiospecific synthesis of (R)-1,7-dioxaspiro[5.5]undecane from D-fructose.

Modern Synthetic Methodologies

More recent synthetic approaches leverage powerful reactions such as olefin metathesis and asymmetric catalysis to achieve efficient and stereoselective spiroketal synthesis.

Cross-Metathesis: This reaction allows for the efficient construction of the carbon skeleton of the dihydroxy ketone precursor from simpler alkene fragments.[7]

Key Features:

• Convergent Synthesis: Allows for the rapid assembly of complex molecular frameworks.

• Flexibility: A wide range of starting materials can be used, providing access to diverse spiroketal structures.

• Catalyst Dependent: The success of the reaction is highly dependent on the choice of the metathesis catalyst.

Nitroalkane-Based Strategies: Nitroalkanes can serve as versatile precursors for the dihydroxy ketone framework through nitroaldol and Michael reactions, with the nitro group being subsequently converted to a carbonyl group via the Nef reaction.[8]

Key Features:

• Carbon-Carbon Bond Formation: Provides reliable methods for constructing the carbon backbone.

• Functional Group Compatibility: The nitro group is compatible with a variety of reaction conditions.

• Mild Conversion: The Nef reaction allows for the conversion of the nitro group to a ketone under relatively mild conditions.

Quantitative Comparison of Synthetic Routes

Synthetic Approach	Typical Starting Material	Stereocontrol	Typical Overall Yield	Number of Steps	Advantages	Disadvantages
Lactone-Based	δ-Valerolactone	Racemic	Moderate	Short (3-5)	Inexpensive starting materials, simple procedures.	Lack of stereocontrol.
Chiral Pool	D-Glucose, D-Fructose	High (Enantioselective)	Low to Moderate	Long (8-12)	High enantiomeric purity.	Multi-step, requires extensive use of protecting groups.
Cross-Metathesis	Simple Alkenes	Catalyst-dependent	Moderate to High	Moderate (5-8)	Convergent, flexible.	Requires specialized catalysts, potential for E/Z isomer mixtures.
Nitroalkane-Based	Nitroalkanes, α,β-unsaturated ketones	Moderate to High	Moderate	Moderate (5-7)	Versatile C-C bond formation.	Nef reaction can have variable yields.

Experimental Protocols

Representative Protocol for Racemic 1,7-Dioxaspiro[5.5]undecane Synthesis from δ-Valerolactone

Step 1: Grignard Reaction

• To a solution of 4-chlorobutyl magnesium bromide in dry THF at 0 °C, add a solution of δ-valerolactone in dry THF dropwise.

• Stir the reaction mixture at room temperature for 2 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude hydroxy ester.

Step 2: Oxidation

• Dissolve the crude hydroxy ester in dichloromethane.

• Add pyridinium chlorochromate (PCC) and stir the mixture at room temperature for 4 hours.

• Filter the reaction mixture through a pad of silica gel and wash with diethyl ether.

• Concentrate the filtrate to yield the crude dihydroxy ketone.

Step 3: Spirocyclization

• Dissolve the crude dihydroxy ketone in a mixture of methanol and a catalytic amount of hydrochloric acid.

• Stir the solution at room temperature for 12 hours.

• Neutralize the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with diethyl ether, dry the organic layer, and concentrate.

• Purify the crude product by column chromatography on silica gel to afford 1,7-dioxaspiro[5.5]undecane.

Conclusion

The choice of a synthetic route for a spiroketal pheromone is a multifactorial decision that depends on the desired stereochemistry, scale of synthesis, and available resources. For applications where a racemic mixture is sufficient, the synthesis from readily available lactones offers a cost-effective and straightforward approach. However, when high enantiomeric purity is required, chiral pool-based syntheses or modern asymmetric methods are necessary, albeit often at the cost of increased step count and complexity. The continued development of new catalytic methods promises to further streamline the synthesis of these important and structurally complex molecules.

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cross-validation of analytical data for {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol

Executive Summary: The "Invisible" Scaffold Challenge

In modern drug discovery, spirocyclic scaffolds like {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol are prized for their high fraction of sp3-hybridized carbons (

), which correlates with improved solubility and lower clinical attrition compared to flat aromatic systems. However, this specific building block presents a critical analytical paradox: it is chemically complex but analytically "invisible."

Lacking a conjugated

-system, this molecule is virtually undetectable by standard UV-Vis (254 nm) detectors. Relying on traditional HPLC-UV purity data for this compound is a critical failure point in synthesis, often leading to "phantom purity" where significant non-chromophoric impurities (e.g., aliphatic side-products) go undetected.

This guide provides a cross-validation framework comparing three analytical methodologies—HPLC-CAD , GC-FID , and qNMR —to establish a self-validating protocol for purity and stereochemical integrity.

Comparative Analysis of Analytical Methodologies

The following table objectively compares the performance of analytical techniques for validating {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol.

Feature	Method A: HPLC-UV (210/254 nm)	Method B: GC-FID/MS	Method C: HPLC-CAD (Charged Aerosol)	Method D: qNMR ( H)
Detection Principle	Chromophore absorption	Carbon counting (Ionization)	Particle charging (Universal)	Nuclear spin integration
Suitability	Critical Failure	High	High	Gold Standard
Sensitivity	Negligible (End-absorption only)	High (ppm level)	High (ng level)	Moderate (mg level)
Linearity	Poor (at low )	Excellent ( range)	Good (Quadratic fit often needed)	Excellent
Stereo-Selectivity	Zero (unless chiral column used)	High (Diastereomer separation)	Moderate	High (if signals resolved)
Bias Risk	Extreme (Misses non-UV impurities)	Low (Thermal degradation risk)	Low (Response independent of structure)	None (Absolute purity)

Expert Insight: Why UV Fails

The 1-oxaspiro[4.5]decane core contains only C-C, C-H, and C-O bonds. The UV cutoff is

nm. Attempting to analyze this at 210 nm results in baseline drift and interference from mobile phase solvents (e.g., MeOH/MeCN cutoffs), rendering integration unreliable.

Cross-Validation Protocols

To ensure data integrity, we utilize a Triangulated Validation Approach :

• qNMR establishes absolute mass balance (Assay).

• GC-FID establishes chromatographic purity and diastereomeric ratio (dr).

• 2D-NMR confirms relative stereochemistry.

Protocol 1: Absolute Purity via qNMR (The Anchor)

Rationale: qNMR is non-destructive and requires no reference standard of the analyte, only a certified internal standard (IS).

Reagents:

• Solvent: DMSO-

  (prevents hydroxyl proton exchange broadening).

• Internal Standard (IS): Maleic Acid (TraceCERT®, 99.94%) or 1,3,5-Trimethoxybenzene.

  • Selection Criteria: Maleic acid singlet (

    6.2 ppm) does not overlap with the spiro-scaffold's aliphatic region ( 0.8–4.0 ppm).

Workflow:

• Accurately weigh ~10 mg of analyte (

  ) and ~5 mg of IS ( ) into a vial. Precision: mg.

• Dissolve in 0.6 mL DMSO-

  .

• Acquisition Parameters:

  • Pulse angle: 30° or 90°.

  • Relaxation delay (

    ): seconds (Must be of the slowest relaxing proton).

  • Scans: 16 or 32 (for S/N > 150).

• Calculation:

  (Where =Integral, =Number of protons, =Molar mass, =Purity)

Protocol 2: Diastereomeric Separation via GC-FID

Rationale: The spiro center (C5) and the substituents (C2, C7) create potential for up to 4 diastereomers. GC offers superior resolution for these isomers compared to LC.

Instrument Setup:

• Column: Agilent DB-Wax UI or equivalent (Polar phase enhances separation of alcohols).

• Carrier Gas: Helium, 1.2 mL/min (Constant Flow).

• Inlet: Split 20:1, 250°C.

• Detector: FID, 280°C.

Temperature Program:

• Hold 50°C for 2 min.

• Ramp 10°C/min to 240°C.

• Hold 5 min.

Validation Criteria:

• The main peak must match the retention time of the validated qNMR sample.

• Diastereomers typically elute within

  min of the main peak.

• Derivatization Option: If peak tailing occurs due to the -OH group, treat with BSTFA (1% TMCS) at 60°C for 30 min to form the TMS-ether.

Stereochemical Assignment (The "Black Box")

The most challenging aspect of {7-Methyl-1-oxaspiro[4.5]decan-2-yl}methanol is defining the relative orientation of the 7-Methyl and 2-Hydroxymethyl groups.

Methodology: 2D NOESY (Nuclear Overhauser Effect Spectroscopy).

• Scenario A (Cis-like): If the 7-Me and 2-

  OH are on the same face of the spiro-fused rings, a NOE correlation will be observed between the methyl protons and the protons adjacent to the hydroxyl group (or the C2 proton), provided the ring conformation brings them within 5 Å.

• Scenario B (Trans-like): Absence of this specific NOE, coupled with strong NOEs to fixed axial ring protons, suggests a trans-relationship.

Critical Step: You must assign the "fixed" protons of the spiro[4.5]decane core using HSQC/COSY before interpreting the NOESY.

Visualizing the Validation Workflow

The following diagram illustrates the decision logic for characterizing non-chromophoric spiro-scaffolds.

Caption: Figure 1. Analytical Decision Matrix. Note the rejection of UV purity data in favor of universal detection (GC/CAD) and qNMR validation.

References

• Götz, J., et al. (2023). "Comparison of qNMR and CAD based concentration determination." ResearchGate.[1] Available at: [Link]

• Almac Group. "QNMR – a modern alternative to HPLC." Available at: [Link]

• Alonso, D., Font, J., & Ortuño, R. M. (1993). "13C NMR assignments of 1‐oxaspiro[4.5]decan‐2‐ones and 1‐oxaspiro[4.5] decanes." Universitat Autònoma de Barcelona. Available at: [Link]

• Francke, W., et al. (1996). "E-7-Methyl-1,6-dioxaspiro[4.5]decane in the chemical communication of European Scolytidae." ResearchGate.[1] Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]